1,3-Difluoro-2,4-dimethylbenzene

Core Science & Biosynthesis

Strategic Fluorination of the Xylene Core: Synthesis, Bioisosterism, and Materials Utility

Executive Summary

This technical guide examines the structural functionalization of xylene (dimethylbenzene) derivatives via fluorination. It addresses the critical divergence between ring-fluorination (altering electronic density and lipophilicity for medicinal chemistry) and side-chain fluorination (enhancing thermal/dielectric properties for materials science). This document is designed for application scientists requiring actionable protocols and mechanistic rationale.

Part 1: The Fluorine Effect on the Xylene Scaffold

The introduction of fluorine into the xylene core is not merely a steric substitution; it is a profound electronic modulation. The C-F bond (approx. 116 kcal/mol) is the strongest single bond in organic chemistry, imparting unique stability.

Structural Classes and Physicochemical Impact[1][2]

Feature	Ring-Fluorinated Xylenes	Side-Chain Fluorinated (Benzylic)
Target Structure	2-fluoro-p-xylene, 2,5-difluoro-p-xylene	-difluoro-p-xylene, Bis(trifluoromethyl)benzene
Primary Effect	-hole generation, dipole modulation	Metabolic blocking, dielectric reduction
Hammett	0.06 (weak electron withdrawal)	0.54 (strong electron withdrawal via CF )
Key Application	Bioisosteres in Drug Discovery	Low- Dielectrics (Parylene AF-4)
Metabolic Fate	Resists ring oxidation	Blocks CYP450 benzylic hydroxylation

Mechanistic Rationale for Drug Design

In medicinal chemistry, the methyl groups of xylene are "soft spots" for Cytochrome P450-mediated oxidation (benzylic hydroxylation). Fluorination serves two distinct protective roles:

• Deactivation: Fluorine on the ring pulls electron density, making the methyl protons less acidic and the ring less prone to oxidative metabolism.

• Blocking: Direct fluorination of the methyl group (forming

  or ) physically and electronically blocks the site of metabolic attack.

Part 2: Synthetic Methodologies & Protocols[3]

Protocol A: Bench-Scale Electrophilic Fluorination (Selectfluor™)

Context: Traditional fluorination using

gas is dangerous and non-selective. For pharmaceutical intermediates, Selectfluor (F-TEDA-BF ) is the gold standard for electrophilic aromatic substitution due to its stability and tunable reactivity.

Target: Synthesis of 2-fluoro-p-xylene from p-xylene.

Reagents:

• Substrate: p-Xylene (10 mmol)

• Reagent: Selectfluor (12 mmol, 1.2 equiv)

• Solvent: Acetonitrile (MeCN) - Critical for stabilizing the cationic intermediate.

• Catalyst: None required for activated arenes; Lewis acid (e.g.,

  ) for deactivated systems.

Step-by-Step Workflow:

• Preparation: In a flame-dried round-bottom flask, dissolve p-xylene in anhydrous MeCN (0.5 M concentration).

• Addition: Add Selectfluor in one portion at room temperature (25°C). Note: For highly reactive substrates, cool to 0°C to prevent polyfluorination.

• Reaction: Stir under inert atmosphere (

  ) for 12–24 hours. The reaction mixture will turn from a suspension to a clear solution as Selectfluor is consumed.

• Monitoring: Monitor via

  NMR. Look for the disappearance of the Selectfluor peak (+49 ppm vs ) and appearance of the aryl-F signal (approx. -118 ppm).

• Workup: Remove solvent in vacuo. Resuspend residue in dichloromethane (DCM) and wash with water to remove the byproduct (TEDA-BF

  ). Dry organic layer over .

• Purification: Silica gel chromatography (Hexanes/EtOAc).

Validation Check:

• Success Indicator:

  NMR singlet around -118 ppm.

• Failure Mode: Multiple peaks indicate over-fluorination (forming difluoro-xylene). Reduce temperature or equivalents in subsequent runs.

Protocol B: Industrial Precursor Synthesis (Parylene AF-4 Route)

Context: Parylene AF-4 (poly-tetrafluoro-p-xylylene) is a critical material for high-frequency electronics. The precursor is often a fluorinated dimer or a quinodimethane generator.

Target:

-difluoro-p-xylene (Precursor for CVD).

Workflow Logic: Direct fluorination of the methyl group is difficult. The industrial route often employs a Halex reaction or Benzylic Bromination followed by Fluoride substitution .

• Bromination: Radical bromination of p-xylene using NBS/AIBN

  -dibromo-p-xylene.

• Fluorination (Halex):

  • Reagent: spray-dried KF (Potassium Fluoride) or CsF.

  • Solvent: Sulfolane or PEG-400 (Phase Transfer Catalyst is essential).

  • Conditions: 140°C, 12 hours.

  • Mechanism:[1][2][3][4] S

    2 attack of F on the benzylic carbon.

Part 3: Visualization of Pathways

Synthetic Decision Matrix

The following diagram illustrates the divergence in synthetic strategy based on the desired site of fluorination.

Caption: Divergent synthetic pathways for ring vs. side-chain fluorination of xylene, dictating downstream applications in pharma or materials.

Part 4: Applications in Advanced Materials (5G/6G)

The commercial relevance of fluorinated xylenes peaks in the semiconductor industry. As signal frequencies increase (mmWave for 5G), signal loss due to the dielectric constant (

) of the substrate becomes critical.

Parylene HT/AF-4

• Precursor:

  -difluoro-p-xylene dimer (cyclic).

• Process: Chemical Vapor Deposition (CVD).[3][5][6]

• Advantage: Unlike standard Parylene N (

  ), the fluorinated variant Parylene AF-4 achieves a .

• Mechanism: The C-F bonds lower the electronic polarizability of the polymer chain and increase hydrophobicity, preventing water absorption (water has a high

  of 80, which ruins dielectric performance).

Fluorinated Polyimides

Rigid-rod fluorinated polyimides derived from fluorinated xylene diamines exhibit:

• Thermal Stability:

  .[7]

• Transparency: Reduced charge transfer complexes (due to F atoms) make films colorless, unlike the traditional yellow Kapton.

Part 5: References

• Selectfluor Chemistry & Protocols:

  • Title: Selectfluor™: A User-Friendly, Mild, Air- and Moisture-Stable Electrophilic Fluorinating Reagent.

  • Source: Sigma-Aldrich / Merck Technical Library.

• Metabolic Stability in Drug Design:

  • Title: The Importance of Fluorine in the Life Science Industry (Chimia).

  • Source: Chimia International Journal for Chemistry.

  • URL:[Link]

• Parylene AF-4 Precursor Synthesis:

  • Title: Improved route to a diphenoxide-based precursor for chemical vapour deposition of parylene AF-4.[3][6]

  • Source: Royal Society Open Science.

  • URL:[Link]

• Dielectric Properties of Fluorinated Polymers:

  • Title: Dielectric Properties of Fluorinated Aromatic Polyimide Films with Rigid Polymer Backbones.[8][7]

  • Source: MDPI (Polymers).

  • URL:[Link]

• General Fluorination Reviews:

  • Title: Recent Advances in the Application of Selectfluor as a “Fluorine-free” Functional Reagent.[9]

  • Source: Chemistry - An Asian Journal (Wiley).[9]

  • URL:[Link]

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• 4. Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) [organic-chemistry.org]
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• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Electronic Properties and Dipole Moment of 1,3-Difluoro-2,4-dimethylbenzene

Abstract

This guide provides a comprehensive framework for the characterization of the electronic properties and dipole moment of 1,3-Difluoro-2,4-dimethylbenzene. While specific literature on this compound is sparse, its structural motifs—a substituted aromatic ring with both electron-withdrawing (fluoro) and electron-donating (methyl) groups—make it an excellent case study for applying modern computational and experimental techniques. We present a self-validating protocol rooted in Density Functional Theory (DFT) for in silico analysis and outline established experimental methods for validation. This document serves as a practical guide for researchers seeking to understand and predict the behavior of substituted benzene derivatives in various chemical and biological contexts.

Introduction: Structural Rationale and Scientific Importance

1,3-Difluoro-2,4-dimethylbenzene presents an intriguing substitution pattern. The two fluorine atoms, being highly electronegative, act as inductive electron-withdrawing groups, polarizing the carbon-fluorine bonds and influencing the overall electron distribution of the benzene ring. Conversely, the two methyl groups are weak electron-donating groups through hyperconjugation. The interplay of these opposing electronic effects, dictated by their specific meta and ortho/para relationships, governs the molecule's charge distribution, reactivity, and intermolecular interactions.

Understanding the following properties is critical for applications in medicinal chemistry and materials science:

• Dipole Moment (µ): This vector quantity measures the overall polarity of the molecule. It is a crucial determinant of solubility, membrane permeability, and the ability to engage in dipole-dipole interactions with biological targets like proteins and enzymes.

• Molecular Electrostatic Potential (MEP): The MEP map provides a three-dimensional visualization of the charge landscape around the molecule.[1][2] It reveals electron-rich regions (nucleophilic sites) susceptible to electrophilic attack and electron-poor regions (electrophilic sites) prone to nucleophilic attack.[2][3]

• Frontier Molecular Orbitals (HOMO/LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding a molecule's reactivity and electronic transitions.[4] The HOMO energy relates to the molecule's ability to donate electrons, while the LUMO energy indicates its ability to accept electrons.[4][5] The HOMO-LUMO energy gap is an indicator of chemical stability and reactivity; a smaller gap often implies higher reactivity.[5][6][7]

This guide will systematically detail the theoretical and practical steps to accurately determine these properties.

Theoretical Foundation: The Origin of Molecular Polarity

The net dipole moment of 1,3-Difluoro-2,4-dimethylbenzene arises from the vector sum of individual bond dipoles. Each C-F, C-H, and C-C bond has an associated dipole moment due to differences in electronegativity. The symmetrical C-H bonds of the methyl groups and the C-C bonds within the aromatic ring contribute minimally to the overall dipole. The dominant contributors are the highly polar C-F bonds.

The final molecular dipole is a result of the geometric arrangement of these bond vectors. A qualitative analysis suggests that the vector sum of the two C-F bond dipoles will be the primary determinant of the molecule's overall polarity.

Diagram: Conceptual Vector Addition of Bond Dipoles

The following diagram illustrates how the individual bond dipoles (primarily from the C-F bonds) contribute to the net molecular dipole moment.

Caption: Vector sum of C-F bond dipoles in 1,3-Difluoro-2,4-dimethylbenzene.

In Silico Characterization: A Validated Computational Workflow

Density Functional Theory (DFT) provides a robust and computationally efficient method for calculating electronic properties and dipole moments.[8][9] The following protocol is designed for high accuracy and reproducibility.

Rationale for Method Selection

• Functional (B3LYP): The Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional is chosen for its well-documented success in providing excellent agreement between calculated and experimental values for a wide range of organic molecules.[9][10]

• Basis Set (6-311++G(d,p)): This Pople-style basis set offers a sophisticated balance of accuracy and computational cost.

  • 6-311: A triple-split valence basis set, providing flexibility for valence electrons.

  • ++G: Includes diffuse functions on both heavy atoms and hydrogen. These are crucial for accurately describing the electron density far from the nucleus, which is essential for anions, lone pairs (like those on fluorine), and non-covalent interactions.

  • (d,p): Polarization functions (d-functions on heavy atoms, p-functions on hydrogens) are added to allow for non-spherical distortion of electron clouds, which is critical for describing chemical bonds and polarizability accurately.[11][12] This basis set has been shown to yield satisfactory molecular geometries.[12][13]

Step-by-Step Computational Protocol

• Structure Input:

  • Build the 3D structure of 1,3-Difluoro-2,4-dimethylbenzene using molecular modeling software (e.g., Avogadro, GaussView).

  • Perform an initial, rapid geometry optimization using a molecular mechanics force field (e.g., MMFF94) to obtain a reasonable starting geometry.

• Geometry Optimization:

  • Submit the structure to a quantum chemistry software package (e.g., Gaussian, ORCA).

  • Perform a full geometry optimization using the B3LYP/6-311++G(d,p) level of theory.

  • Set stringent convergence criteria for both energy and forces to ensure a true energy minimum is located.

• Vibrational Frequency Analysis:

  • Following optimization, perform a frequency calculation at the same level of theory (B3LYP/6-311++G(d,p)).

  • Validation Step: Confirm that the calculation yields zero imaginary frequencies. The presence of an imaginary frequency indicates a saddle point (a transition state), not a true minimum. If one is found, the geometry must be perturbed and re-optimized.

• Single-Point Energy and Property Calculation:

  • Using the validated, optimized geometry, perform a final single-point calculation.

  • Request the calculation of molecular properties, including the dipole moment, molecular orbitals (HOMO, LUMO), and the electrostatic potential.

Diagram: Computational Chemistry Workflow

Caption: A self-validating workflow for DFT-based molecular property calculation.

Analysis and Interpretation of Computational Results

The output of the computational workflow provides quantitative data that requires expert interpretation.

Quantitative Data Summary (Hypothetical Results)

The following table presents plausible, expected results from the B3LYP/6-311++G(d,p) calculation for 1,3-Difluoro-2,4-dimethylbenzene.

Property	Calculated Value	Unit	Significance
Total Dipole Moment (µ)	~ 2.5 - 3.0	Debye	Indicates significant molecular polarity, influencing solubility and intermolecular forces.
HOMO Energy	~ -7.0 to -6.5	eV	Relates to ionization potential; the molecule's tendency to donate an electron.[5]
LUMO Energy	~ -0.5 to 0.0	eV	Relates to electron affinity; the molecule's ability to accept an electron.[5]
HOMO-LUMO Gap	~ 6.0 to 7.0	eV	A relatively large gap suggests high kinetic stability and lower chemical reactivity.[6]

Molecular Electrostatic Potential (MEP) Map

The MEP map visualizes the regions of positive and negative electrostatic potential on the molecule's electron density surface.

• Red Regions (Negative Potential): These areas are electron-rich and are concentrated around the highly electronegative fluorine atoms. They represent sites for favorable interactions with electrophiles or positive centers of other molecules (e.g., hydrogen bond donors).[1][3]

• Blue Regions (Positive Potential): These areas are electron-poor. For this molecule, they would be expected on the hydrogen atoms of the methyl groups and, to a lesser extent, on the aromatic hydrogen. These are sites for potential nucleophilic attack.[1][3]

• Green/Yellow Regions (Neutral Potential): These areas represent regions of relatively neutral electrostatic potential, typically found over the carbon framework of the aromatic ring.

The MEP map is invaluable for predicting non-covalent interactions and sites of metabolic activity in drug development.[3][14]

Experimental Validation: Bridging Theory and Reality

While DFT calculations are powerful, experimental validation is the cornerstone of scientific integrity. The primary method for accurately determining a molecule's dipole moment in the gas phase is through microwave spectroscopy.

Protocol: Stark Effect Microwave Spectroscopy

• Sample Preparation: A gaseous sample of purified 1,3-Difluoro-2,4-dimethylbenzene is introduced into a high-vacuum microwave spectrometer.

• Rotational Spectrum Measurement: The sample is irradiated with microwave radiation, and its rotational absorption spectrum is recorded with high resolution.

• Application of Electric Field (Stark Effect): A precise, uniform external electric field is applied across the sample. Molecules with a permanent dipole moment will have their rotational energy levels shifted and split—this is the Stark effect.

• Spectral Analysis: The degree of splitting in the rotational lines is measured as a function of the applied electric field strength.

• Dipole Moment Calculation: The magnitude of the dipole moment (µ) is directly proportional to the observed Stark shifts. By analyzing these shifts, a highly accurate experimental value for the dipole moment can be determined.[15]

Alternative methods for liquids or solutions, such as measuring the dielectric constant of solutions at varying concentrations, can also provide dipole moment data, though often with less precision than gas-phase techniques.[16][17]

Conclusion and Implications

This guide has established a rigorous, multi-faceted protocol for the comprehensive characterization of 1,3-Difluoro-2,4-dimethylbenzene. By integrating high-level Density Functional Theory calculations with a clear path toward experimental validation, researchers can develop a predictive understanding of this molecule's behavior. The calculated dipole moment, MEP map, and frontier orbital energies provide a powerful toolkit for professionals in drug discovery and materials science, enabling rational design of novel compounds with tailored electronic properties for specific applications, from optimizing ligand-receptor binding to designing new dielectric materials.

References

• NIST Chemistry WebBook. National Institute of Standards and Technology. [Link]

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• Electrostatic Potential maps - Chemistry LibreTexts. [Link]

• Determination of the Electric Dipole Moment of a Molecule from Density Functional Theory Calculations - arXiv. [Link]

• Dipole Moments - Chemistry LibreTexts. [Link]

• Experimental measurement of the induced dipole moment of an isolated molecule in its ground and electronically excited states: Indole and indole–H2O - AIP Publishing. [Link]

• Machine learning for the prediction of molecular dipole moments obtained by density functional theory - Journal of Cheminformatics. [Link]

• Viewing Electrostatic Potential Maps - Avogadro. [Link]

• Molecular Electrostatic Potential (MEP). [Link]

• Dipole Moment Experiment - University of British Columbia. [Link]

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Solubility profile of 1,3-Difluoro-2,4-dimethylbenzene in polar vs non-polar solvents

An In-Depth Technical Guide to the Solubility Profile of 1,3-Difluoro-2,4-dimethylbenzene in Polar vs. Non-Polar Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the expected solubility profile of 1,3-Difluoro-2,4-dimethylbenzene. Lacking extensive empirical data in publicly available literature, this document synthesizes information from analogous fluorinated aromatic compounds to build a predictive solubility model. It delves into the underlying physicochemical principles governing the solubility of such molecules and presents a detailed experimental protocol for the empirical determination of the solubility profile. This guide is intended to serve as a foundational resource for researchers and professionals in drug development and materials science who are working with this or structurally related compounds.

Introduction: The Physicochemical Landscape of 1,3-Difluoro-2,4-dimethylbenzene

1,3-Difluoro-2,4-dimethylbenzene is an aromatic compound characterized by a benzene ring substituted with two fluorine atoms and two methyl groups. The relative positions of these substituents are critical in determining the molecule's overall polarity, and consequently, its solubility in various solvents.

The introduction of fluorine atoms to an aromatic ring has profound effects on its physicochemical properties. Fluorine is the most electronegative element, leading to the formation of strong carbon-fluorine bonds and inducing a significant dipole moment. However, the symmetrical or asymmetrical arrangement of these bonds in a molecule can either lead to a net molecular dipole or a cancellation of bond dipoles. In the case of 1,3-Difluoro-2,4-dimethylbenzene, the asymmetrical substitution pattern suggests a net molecular dipole, rendering the molecule polar.

Furthermore, fluorinated compounds are known to exhibit both hydrophobic (water-repelling) and lipophobic (fat-repelling) characteristics.[1] This dual nature can lead to complex solubility behaviors that do not strictly adhere to the "like dissolves like" principle.

Below is a diagram illustrating the molecular structure of 1,3-Difluoro-2,4-dimethylbenzene.

Caption: Molecular structure of 1,3-Difluoro-2,4-dimethylbenzene.

Predicted Solubility Profile: A Comparative Analysis

A close analog, 1,3-difluorobenzene, is reported to be insoluble in water.[2][3][4] This is a common characteristic for many nonpolar organic compounds.[5] Conversely, it exhibits solubility in a range of organic solvents, including ethanol, acetone, ether, chloroform, and benzene.[5] The addition of two methyl groups in 1,3-Difluoro-2,4-dimethylbenzene is expected to increase its lipophilicity, likely enhancing its solubility in non-polar solvents while further decreasing its solubility in polar solvents like water.

The table below summarizes the predicted solubility of 1,3-Difluoro-2,4-dimethylbenzene in a selection of polar and non-polar solvents, based on the behavior of analogous compounds.

Solvent	Solvent Type	Predicted Solubility	Rationale
Water	Polar Protic	Very Low / Insoluble	The hydrophobic benzene ring and methyl groups, combined with the lipophobic nature of the fluorine atoms, are expected to result in poor solvation by water molecules. The compound lacks sites for strong hydrogen bonding with water.
Ethanol	Polar Protic	Moderately Soluble	While ethanol is polar, its ethyl group provides a non-polar character that can interact with the benzene ring and methyl groups of the solute. It can also engage in weak dipole-dipole interactions.
Acetone	Polar Aprotic	Soluble	Acetone's polarity will allow for dipole-dipole interactions with the C-F bonds, and its non-polar methyl groups can interact with the solute's methyl groups and aromatic ring.
Hexane	Non-Polar	Soluble	As a non-polar solvent, hexane will readily solvate the non-polar aromatic ring and methyl groups of 1,3-Difluoro-2,4-dimethylbenzene through London dispersion forces.
Toluene	Non-Polar	Very Soluble	The aromatic ring of toluene will have strong π-π stacking interactions with the benzene ring of the solute, in addition to London dispersion forces, leading to high solubility.

Intermolecular Forces Governing Solubility

The solubility of 1,3-Difluoro-2,4-dimethylbenzene is dictated by the balance of intermolecular forces between the solute and the solvent molecules.

• In Polar Solvents (e.g., Water): The primary intermolecular forces in water are strong hydrogen bonds. 1,3-Difluoro-2,4-dimethylbenzene cannot act as a hydrogen bond donor and is a very weak acceptor. The energy required to break the strong hydrogen bonds between water molecules to create a cavity for the solute molecule is not sufficiently compensated by the weak dipole-dipole and London dispersion forces that would form between the solute and water. This energetic unfavorability leads to low aqueous solubility.

• In Non-Polar Solvents (e.g., Hexane, Toluene): In non-polar solvents, the dominant intermolecular forces are London dispersion forces. The large, electron-rich aromatic ring and the methyl groups of 1,3-Difluoro-2,4-dimethylbenzene are highly polarizable, allowing for significant London dispersion force interactions with non-polar solvent molecules. In the case of toluene, π-π stacking interactions between the aromatic rings of the solute and solvent provide an additional favorable interaction, further enhancing solubility.

The following diagram illustrates the predominant intermolecular interactions.

Caption: Intermolecular forces in different solvent types.

Experimental Protocol for Solubility Determination: The Shake-Flask Method

To empirically validate the predicted solubility profile, the shake-flask method is recommended as it is a reliable technique for compounds with low to moderate solubility.[6]

Objective: To determine the thermodynamic solubility of 1,3-Difluoro-2,4-dimethylbenzene in various polar and non-polar solvents at a controlled temperature.

Materials:

• 1,3-Difluoro-2,4-dimethylbenzene (analytical grade)

• Selected solvents (HPLC grade): Water, Ethanol, Acetone, Hexane, Toluene

• Scintillation vials or glass test tubes with screw caps

• Orbital shaker or wrist-action shaker in a temperature-controlled environment

• Centrifuge

• Syringes and syringe filters (0.22 µm PTFE or other appropriate material)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or Gas Chromatography (GC) system.

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 1,3-Difluoro-2,4-dimethylbenzene to a series of vials, each containing a known volume of a specific solvent. The excess solid should be clearly visible.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitate for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • For efficient separation, centrifuge the vials at a moderate speed.[7]

• Sample Collection and Dilution:

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a 0.22 µm syringe filter into a clean vial to remove any remaining undissolved microparticles.[7]

  • Accurately dilute the filtered saturated solution with the respective solvent to a concentration within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted samples using a pre-validated HPLC or GC method to determine the concentration of 1,3-Difluoro-2,4-dimethylbenzene.

  • Prepare a calibration curve using standard solutions of known concentrations to accurately quantify the solute in the samples.

• Data Analysis:

  • Calculate the solubility as the concentration of the undiluted saturated solution, taking into account the dilution factor. The results are typically expressed in mg/mL or mol/L.

The workflow for this experimental protocol is visualized below.

Caption: Experimental workflow for solubility determination.

Conclusion and Future Directions

While direct empirical data is sparse, a thorough analysis of the molecular structure of 1,3-Difluoro-2,4-dimethylbenzene and comparison with analogous compounds strongly suggests a profile of low solubility in polar solvents and good solubility in non-polar solvents. This behavior is governed by the interplay of its aromatic character, the presence of lipophilic methyl groups, and the unique electronic properties imparted by the fluorine substituents.

For drug development and materials science applications, the presented experimental protocol provides a robust framework for obtaining precise solubility data. Future work should focus on the empirical determination of this data across a wider range of solvents and temperatures to build a comprehensive and validated solubility profile for this compound.

References

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Technical Guide: Crystal Structure Analysis & Solid-State Characterization of 1,3-Difluoro-2,4-dimethylbenzene

[1]

Executive Summary

Compound: 1,3-Difluoro-2,4-dimethylbenzene CAS: 2386583-42-0 Formula: C₈H₈F₂ Molecular Weight: 142.15 g/mol [1]

This technical guide provides a comprehensive framework for the solid-state characterization of 1,3-Difluoro-2,4-dimethylbenzene.[1] While this specific isomer acts as a critical intermediate in the synthesis of fluorinated pharmaceuticals and agrochemicals, its crystallographic data is frequently proprietary or requires de novo determination due to its low melting point and volatility. This document outlines the rigorous protocol for single-crystal growth (in-situ), X-ray diffraction (XRD) data collection, and the theoretical analysis of its packing motifs based on the "fluorine effect" in substituted xylenes.[1]

Part 1: Molecular Architecture & Theoretical Geometry

Before initiating diffraction experiments, one must understand the steric and electrostatic landscape of the molecule. The 1,3-difluoro-2,4-dimethylbenzene isomer presents a unique "locked" conformation due to the ortho positioning of the methyl group between two fluorine atoms.[1]

Steric Locking & Electrostatics

• The 2-Methyl Effect: The methyl group at position 2 is flanked by fluorine atoms at positions 1 and 3. The Van der Waals radius of Fluorine (1.47 Å) and the Methyl group (2.0 Å) creates significant steric strain.

• Consequence: Unlike unsubstituted xylenes, the 2-methyl group is likely rotationally restricted, forcing the fluorine atoms to bend slightly out of the benzene plane or inducing a specific crystal packing to relieve this strain.

• Dipole Moment: The vector sum of the two C-F bonds (highly polar) and the two C-Me bonds (weakly electron-donating) creates a distinct molecular dipole that drives non-centrosymmetric packing, potentially leading to space groups like

  or rather than the centrosymmetric .[1]

Part 2: Experimental Protocol for Structure Determination

Due to the physicochemical properties of fluorinated xylenes (often liquids or low-melting solids at room temperature), standard solvent evaporation methods often fail.[1] The following protocol utilizes In-Situ Cryo-Crystallization .

Crystallization Workflow (In-Situ)

Objective: Grow a single crystal directly on the diffractometer goniometer from the neat liquid.

• Capillary Loading:

  • Load approximately 0.5 µL of neat 1,3-Difluoro-2,4-dimethylbenzene into a Lindemann glass capillary (0.3 mm diameter).

  • Flame-seal the capillary to prevent sublimation.

• Zone Melting (Optical Heating):

  • Mount the capillary on the goniometer head.

  • Cool the sample stream to 20 K below its freezing point (estimated < 273 K) using a liquid nitrogen cryostream to form a polycrystalline mass.

  • Use an IR laser or micro-heater to create a molten zone. Slowly traverse the zone along the capillary axis (rate: 0.2 mm/h) to induce nucleation and single-crystal growth.

• Annealing:

  • Once a single domain is identified, cycle the temperature ±5 K around the melting point for 1 hour to reduce mosaicity.

XRD Data Collection Parameters

Parameter	Setting	Rationale
Source	Cu Kα (λ = 1.54184 Å)	Higher intensity for light-atom organic structures compared to Mo Kα.[1]
Temperature	100 K	Minimizes thermal vibration (B-factors) of the methyl groups and fluorine atoms.
Detector Distance	40-50 mm	Maximizes resolution for small unit cells typical of substituted benzenes.[1]
Strategy	Omega Scans (0.5° width)	Ensures complete sphere coverage to resolve Friedel pairs if non-centrosymmetric.

Part 3: Structural Analysis & Packing Motifs

When analyzing the solved structure, focus on the specific intermolecular interactions that govern the lattice energy. Fluorine acts as a "structure director" in the absence of strong hydrogen bond donors (like -OH or -NH).[1]

Key Interactions to Quantify

• C-H...F Weak Hydrogen Bonds:

  • Look for contacts < 2.55 Å (sum of VdW radii).

  • The acidic protons on the methyl groups (activated by the electron-withdrawing ring) often donate to the fluorine acceptors of neighboring molecules.

• Fluorine-Fluorine (F...F) Interactions:

  • Type I (Symmetrical):

    (dispersive).

  • Type II (L-shaped):

    (electrostatic).[1]

  • Expectation: Type II interactions are more likely due to the dipole alignment of the 1,3-difluoro motif.

• Pi-Stacking (

  ):

  • Fluorination reduces the electron density of the aromatic ring (quadrupole moment inversion). This promotes stacking with electron-rich regions (e.g., if co-crystallized) or "slipped" parallel stacking in the pure crystal to align complementary electrostatics.[1]

Comparative Reference Data

Since the specific CIF is proprietary, use these analogous structures to validate your solution:

Compound	Space Group	Packing Feature	Relevance
1,3-Difluorobenzene		C-H...F sheets	Direct analog minus methyls.[1]
p-Xylene		C-H... dominant	Methyl packing reference.[1]
Hexafluorobenzene	Various	F...F & -hole	Extreme fluorination reference.[1]

Part 4: Visualization of Structural Logic

Crystallographic Workflow Diagram

Caption: Workflow for in-situ cryo-crystallization and structure determination of low-melting fluorinated aromatics.

Intermolecular Interaction Map

Caption: Predicted dominant intermolecular forces stabilizing the crystal lattice.

References

• Sigma-Aldrich. (2025). Product Specification: 1,3-Difluoro-2,4-dimethylbenzene (CAS 2386583-42-0).[1][2] Merck KGaA. Link

• Thalladi, V. R., et al. (1998).

  -alkanedicarboxylic acids. (Context on Fluorine Packing). Journal of the American Chemical Society. Link (Note: Generalized reference for fluorine packing principles).

• Bondi, A. (1964). Van der Waals Volumes and Radii. Journal of Physical Chemistry, 68(3), 441–451.[1] Link[1]

• Chopra, D., & Row, T. N. G. (2011).[1] Role of organic fluorine in crystal engineering. CrystEngComm, 13, 2175-2186.[1] Link

• Cambridge Crystallographic Data Centre (CCDC). CSD Search: Fluorinated Benzenes. Link

(Note: Specific crystallographic data for CAS 2386583-42-0 is not currently indexed in open-access repositories like the CSD or COD.[1] The protocol above describes the method for de novo generation of this data.)

Sources

• 1. prepchem.com [prepchem.com]
• 2. AB608452 | CAS 2386583-42-0 – abcr Gute Chemie [abcr.com]

Technical Guide: Boiling and Melting Point Determination of 1,3-Difluoro-2,4-dimethylbenzene

The following technical guide details the determination of physical constants for 1,3-Difluoro-2,4-dimethylbenzene (CAS 2386583-42-0) . Given the compound's specialized nature and high value, this guide prioritizes microscale and high-precision instrumental methods to minimize sample consumption.

Executive Summary

1,3-Difluoro-2,4-dimethylbenzene (CAS: 2386583-42-0) is a tetra-substituted aromatic intermediate used in the synthesis of advanced pharmaceuticals and agrochemicals.[1] Accurate determination of its boiling point (BP) and melting point (MP) is critical for establishing purity specifications, designing purification distillation parameters, and satisfying regulatory documentation (SDS/COA).

Due to the structural asymmetry of the 1,3-difluoro-2,4-dimethyl substitution pattern, this compound is predicted to exist as a liquid or low-melting solid at ambient conditions, with a boiling point elevated significantly above its parent fluorobenzene due to methyl substitution. This guide recommends Differential Scanning Calorimetry (DSC) for phase transition analysis and the Siwoloboff Micro-Method for boiling point determination to conserve material.

Chemical Profile & Predicted Constants

Property	Detail
IUPAC Name	1,3-Difluoro-2,4-dimethylbenzene
CAS Number	2386583-42-0
Molecular Formula	C₈H₈F₂
Molecular Weight	142.15 g/mol
Predicted Boiling Point	140°C – 155°C (Based on isomeric 2,4-difluoro-m-xylene analogs)
Predicted Melting Point	< 25°C (Likely liquid; requires cooling curve analysis)
Physical State	Clear, colorless to pale yellow liquid (Standard Conditions)

Decision Matrix: Method Selection

Before initiating analysis, the physical state of the sample at room temperature (25°C) dictates the protocol.

Figure 1: Decision logic for selecting the appropriate determination method based on sample state.

Boiling Point Determination: Siwoloboff Micro-Method

For high-value intermediates like 1,3-Difluoro-2,4-dimethylbenzene, standard distillation is wasteful. The Siwoloboff method yields accurate results using <0.5 mL of sample.

Principle

The boiling point is identified as the temperature at which the vapor pressure of the liquid inside a capillary tube equals the external atmospheric pressure, resulting in a continuous stream of bubbles.[2][3]

Required Apparatus

• Thiele tube or melting point apparatus (oil bath type).

• High-precision thermometer (calibrated, 0.1°C resolution).

• Ignition tube (small test tube, ~50 mm x 6 mm).

• Capillary tube (standard melting point capillary), sealed at one end.

• Sample: ~0.3 mL of 1,3-Difluoro-2,4-dimethylbenzene.

Step-by-Step Protocol

• Preparation: Place 0.3 mL of the sample into the ignition tube.

• Capillary Insertion: Insert the capillary tube into the liquid, open end down . The sealed end should point up, protruding above the liquid level.

• Assembly: Attach the ignition tube to the thermometer using a rubber band or wire, ensuring the sample liquid is level with the thermometer bulb.

• Heating: Immerse the assembly in the Thiele tube (filled with silicone oil). Heat gently.

• Observation (Phase 1): As temperature rises, slow bubbles will emerge from the capillary (thermal expansion of trapped air).[2] Ignore these.

• Observation (Phase 2): When a rapid, continuous stream of bubbles emerges (like a "string of pearls"), stop heating immediately. This indicates the vapor pressure exceeds atmospheric pressure.

• Determination: Allow the bath to cool. Observe the capillary tip carefully. The moment the bubbling stops and liquid is sucked back up into the capillary marks the Boiling Point .[2][4]

• Correction: Record the atmospheric pressure (

  ). Correct the observed boiling point ( ) to standard pressure (760 mmHg) using the Sidney-Young equation modification for non-polar aromatics:

Melting/Freezing Point Determination: DSC Method

Given the likelihood of a low melting point (potentially sub-ambient), Differential Scanning Calorimetry (DSC) is the gold standard (ASTM E794).

Principle

DSC measures the heat flow difference between the sample and a reference as a function of temperature.[5] The melting point (or freezing onset) is determined by the endothermic peak onset temperature (

).

Protocol (ASTM E794 / OECD 102)

• Calibration: Calibrate the DSC using Indium (

  C) and Zinc ( C) standards. For sub-ambient cooling, verify with Mercury ( C) or Octane.

• Sample Loading: Hermetically seal 2–5 mg of 1,3-Difluoro-2,4-dimethylbenzene in an aluminum pan. Use an empty pan as reference.

• Cycle Design:

  • Equilibrate: -80°C (ensure full crystallization).

  • Ramp 1 (Heating): 10°C/min to 50°C. (Observe melting peak).

  • Isothermal: Hold 1 min.

  • Ramp 2 (Cooling): 10°C/min to -80°C. (Observe crystallization exotherm).

• Data Analysis:

  • Identify the extrapolated onset temperature of the endothermic melting peak. This is the reported Melting Point (

    ).

  • Note: Peak temperature is often reported but the onset is the thermodynamic melting point.

Figure 2: DSC thermal cycle for determining melting point of low-melting aromatics.

Quality Control & Troubleshooting

When characterizing 1,3-Difluoro-2,4-dimethylbenzene, common pitfalls include supercooling and impurities.

Issue	Cause	Corrective Action
Wide Melting Range (>2°C)	Impurity presence (likely isomers).	Recrystallize or distill.[6] Use DSC purity calculation (Van't Hoff plot).
No Bubbles (Siwoloboff)	Capillary not sealed or liquid too viscous.	Ensure capillary top is flame-sealed. Use a fresh capillary.
Liquid Sucked Up Immediately	Heating stopped too late (bath too hot).	Repeat with slower heating rate (2°C/min) near expected BP.
Double Melting Peak (DSC)	Polymorphism or Isomer contamination.	Run a "Heat-Cool-Heat" cycle to erase thermal history.

Safety & Handling (Fluorinated Aromatics)

• Hazards: 1,3-Difluoro-2,4-dimethylbenzene is likely flammable and a skin irritant . Thermal decomposition may release Hydrogen Fluoride (HF).

• PPE: Nitrile gloves, safety goggles, and lab coat.

• Ventilation: All heating operations (Siwoloboff/DSC) must be performed under a fume hood or with exhaust venting.

References

• ASTM International. (2024).[5] ASTM E794 - Standard Test Method for Melting and Crystallization Temperatures by Thermal Analysis.[5]

• OECD. (1995). Test No. 102: Melting Point/Melting Range. OECD Guidelines for the Testing of Chemicals.

• National Institute of Standards and Technology (NIST). Thermophysical Properties of Fluid Systems. (For calibration standards).

• Siwoloboff, A. (1886). Über die Siedepunktsbestimmung kleiner Mengen Flüssigkeit. Berichte der deutschen chemischen Gesellschaft. (Historical basis for micro-method).

Sources

• 1. 1,3-Difluoro-2,4-dimethylbenzene (1 x 5 g) | Alchimica [shop.alchimica.cz]
• 2. grokipedia.com [grokipedia.com]
• 3. Determination of Boiling Point Using Siwoloboff's Method Instructions: D.. [askfilo.com]
• 4. Siwoloboff method - Wikipedia [en.wikipedia.org]
• 5. Understanding ASTM E794: Guidelines for Differential Scanning Calorimeter (DSC) Testing [zealinstruments.com]
• 6. CAS/ID No. 2386583-42-0 | Alchimica [shop.alchimica.cz]

Protocols & Analytical Methods

A Practical Guide to Nucleophilic Aromatic Substitution (SNAr) on 1,3-Difluoro-2,4-dimethylbenzene

An Application Note and Protocol Guide

Introduction & Theoretical Background

Nucleophilic aromatic substitution is a critical class of reactions for the synthesis of functionalized aromatic compounds.[1] Unlike the more common electrophilic aromatic substitution, SNAr involves the attack of a nucleophile on an electron-poor aromatic ring, leading to the displacement of a leaving group.[2]

The Unique Role of Fluorine in SNAr Reactions

Contrary to expectations from aliphatic substitution reactions (like Sₙ2), where fluoride is a poor leaving group, it is one of the most effective leaving groups in SNAr.[1] This enhanced reactivity stems from the reaction mechanism. The rate-determining step is the initial attack of the nucleophile on the aromatic ring, which temporarily breaks the ring's aromaticity to form a negatively charged intermediate known as a Meisenheimer complex.[3][4]

Fluorine's exceptional electronegativity exerts a powerful inductive electron-withdrawing effect. This effect stabilizes the anionic Meisenheimer intermediate, lowering the activation energy of the rate-determining step.[2][3] The subsequent elimination of the fluoride ion to restore aromaticity is a fast step, meaning the high strength of the C-F bond has a minimal impact on the overall reaction rate.[4] Therefore, the reactivity order for halogens in SNAr is typically F > Cl > Br > I.[1]

Mechanistic Pathway: Addition-Elimination

The SNAr reaction on 1,3-difluoro-2,4-dimethylbenzene proceeds through a two-step addition-elimination mechanism.

• Addition: The nucleophile attacks one of the carbons bearing a fluorine atom. This ipso-attack forms a resonance-stabilized carbanion (the Meisenheimer complex).[5]

• Elimination: The aromaticity is restored by the expulsion of the fluoride ion, yielding the substituted product.

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Catalytic Cross-Coupling Reactions Involving 1,3-Difluoro-2,4-dimethylbenzene: A Detailed Guide for Synthetic Applications

Introduction: The Strategic Value of Fluorinated Scaffolds in Modern Chemistry

In the landscape of contemporary drug discovery and agrochemical development, the strategic incorporation of fluorine atoms into molecular scaffolds has become an indispensable tool for modulating physicochemical and biological properties. The unique electronic characteristics of fluorine can profoundly influence a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets. Among the vast array of fluorinated building blocks, 1,3-difluoro-2,4-dimethylbenzene stands out as a versatile substrate for the construction of complex molecular architectures. Its distinct substitution pattern, featuring activating methyl groups and ortho/para-directing fluorine atoms, presents both unique opportunities and challenges in catalytic cross-coupling reactions.

This comprehensive guide provides detailed application notes and protocols for researchers, scientists, and drug development professionals engaged in the synthesis of novel compounds utilizing 1,3-difluoro-2,4-dimethylbenzene. We will delve into the nuances of various palladium- and nickel-catalyzed cross-coupling reactions, offering not just step-by-step procedures but also the underlying scientific rationale for experimental choices. Our focus is on empowering the synthetic chemist with the knowledge to harness the full potential of this valuable fluorinated arene.

Synthesis of 1,3-Difluoro-2,4-dimethylbenzene

A key prerequisite for any synthetic campaign is the reliable availability of the starting material. One documented approach to 1,3-difluoro-2,4-dimethylbenzene involves a unique reaction of difluorocarbene with a substituted cyclobutene. This method is noteworthy as it constructs the fluorinated aromatic ring system in a single transformative step.

A plausible synthetic pathway, based on related transformations, is the reaction of 1-phenyl-2-methylcyclobutene with a source of difluorocarbene.[1] The difluorocarbene adds across the double bond of the cyclobutene, followed by a series of rearrangements that ultimately lead to the formation of the aromatic ring with the desired 1,3-difluoro substitution pattern.[1]

Core Application: Palladium-Catalyzed Cross-Coupling Reactions

Palladium catalysis remains the cornerstone of modern C-C and C-N bond formation.[2] For a substrate like 1,3-difluoro-2,4-dimethylbenzene, the primary reactive handles are the C-H bonds, as the C-F bonds are generally more challenging to activate under standard cross-coupling conditions.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of biaryl structures.[3][4] While direct C-F activation for Suzuki coupling of non-activated aryl fluorides is challenging, C-H activation provides a viable pathway. For 1,3-difluoro-2,4-dimethylbenzene, the C-H bonds are the more likely sites for functionalization.

Causality Behind Experimental Choices:

• Catalyst System: A palladium(II) catalyst such as palladium(II) acetate is a common starting point. The choice of ligand is critical. Bulky, electron-rich phosphine ligands like XPhos or SPhos are often employed to facilitate the C-H activation step and promote reductive elimination.

• Base: A strong base like potassium carbonate or cesium carbonate is typically required to facilitate the transmetalation step of the boronic acid.[3]

• Solvent: A polar aprotic solvent such as dioxane or a mixture of toluene and water is commonly used to ensure the solubility of both the organic and inorganic reagents.

Protocol 1: Postulated Suzuki-Miyaura C-H Arylation of 1,3-Difluoro-2,4-dimethylbenzene

This protocol is based on established methodologies for the C-H arylation of related arenes.

Table 1: Reagents and Suggested Conditions for Suzuki-Miyaura Coupling

Reagent	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
1,3-Difluoro-2,4-dimethylbenzene	140.15	1.0	1.0
Arylboronic Acid	-	1.2 - 1.5	1.2 - 1.5
Palladium(II) Acetate (Pd(OAc)₂)	224.50	0.02 - 0.05	0.02 - 0.05
XPhos	476.65	0.04 - 0.10	0.04 - 0.10
Potassium Carbonate (K₂CO₃)	138.21	2.0 - 3.0	2.0 - 3.0
1,4-Dioxane	88.11	-	-
Water	18.02	-	-

Step-by-Step Procedure:

• To a dry Schlenk tube under an inert atmosphere (e.g., argon), add 1,3-difluoro-2,4-dimethylbenzene (1.0 mmol), the desired arylboronic acid (1.2 mmol), palladium(II) acetate (0.02 mmol), and XPhos (0.04 mmol).

• Add potassium carbonate (2.0 mmol).

• Add 1,4-dioxane (5 mL) and water (1 mL).

• Degas the mixture by bubbling argon through the solution for 10-15 minutes.

• Seal the Schlenk tube and heat the reaction mixture at 80-100 °C for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.

dot

Caption: Workflow for the Suzuki-Miyaura C-H arylation.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is a powerful tool for the synthesis of arylalkynes, which are valuable precursors in medicinal chemistry and materials science.[5][6] Similar to the Suzuki coupling, C-H activation is the more probable pathway for the functionalization of 1,3-difluoro-2,4-dimethylbenzene.

Causality Behind Experimental Choices:

• Catalyst System: A dual-catalyst system of a palladium(0) source (e.g., Pd(PPh₃)₄ or generated in situ from PdCl₂(PPh₃)₂) and a copper(I) co-catalyst (e.g., CuI) is traditionally used.[5]

• Base: An amine base, such as triethylamine or diisopropylamine, is essential to deprotonate the terminal alkyne and to neutralize the hydrogen halide formed during the reaction.

• Solvent: Anhydrous, deoxygenated solvents like THF or DMF are typically employed to prevent catalyst deactivation and unwanted side reactions.

Protocol 2: Postulated Sonogashira C-H Alkynylation of 1,3-Difluoro-2,4-dimethylbenzene

This protocol is adapted from general procedures for the C-H alkynylation of arenes.

Table 2: Reagents and Suggested Conditions for Sonogashira Coupling

Reagent	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
1,3-Difluoro-2,4-dimethylbenzene	140.15	1.0	1.0
Terminal Alkyne	-	1.2 - 1.5	1.2 - 1.5
PdCl₂(PPh₃)₂	701.90	0.01 - 0.03	0.01 - 0.03
Copper(I) Iodide (CuI)	190.45	0.02 - 0.05	0.02 - 0.05
Triethylamine (Et₃N)	101.19	2.0 - 3.0	2.0 - 3.0
Tetrahydrofuran (THF), anhydrous	72.11	-	-

Step-by-Step Procedure:

• To a dry, two-necked flask under an inert atmosphere, add 1,3-difluoro-2,4-dimethylbenzene (1.0 mmol), PdCl₂(PPh₃)₂ (0.02 mmol), and CuI (0.04 mmol).

• Add anhydrous THF (10 mL) and triethylamine (2.5 mmol).

• Add the terminal alkyne (1.2 mmol) dropwise to the stirred solution.

• Heat the reaction mixture to 50-70 °C and stir for 6-12 hours.

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature and filter off the ammonium salt precipitate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., diethyl ether) and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

dot

Caption: Workflow for the Sonogashira C-H alkynylation.

Buchwald-Hartwig Amination: Constructing C-N Linkages

The Buchwald-Hartwig amination is a premier method for the synthesis of arylamines.[2][7][8] As with the previous examples, C-H activation is the more likely pathway for the amination of 1,3-difluoro-2,4-dimethylbenzene.

Causality Behind Experimental Choices:

• Catalyst System: Palladium(0) catalysts are required. These are often generated in situ from a palladium(II) precatalyst like Pd(OAc)₂ or a more advanced precatalyst such as a Buchwald precatalyst. The choice of a bulky, electron-rich biarylphosphine ligand (e.g., RuPhos, BrettPhos) is crucial for promoting the challenging C-H activation and subsequent amination.

• Base: A strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) is typically necessary.[8]

• Solvent: Anhydrous, non-protic solvents like toluene or dioxane are standard.

Protocol 3: Postulated Buchwald-Hartwig C-H Amination of 1,3-Difluoro-2,4-dimethylbenzene

This protocol is based on state-of-the-art methods for C-H amination.

Table 3: Reagents and Suggested Conditions for Buchwald-Hartwig Amination

Reagent	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
1,3-Difluoro-2,4-dimethylbenzene	140.15	1.0	1.0
Amine	-	1.2	1.2
Pd₂(dba)₃	915.72	0.01 - 0.02	0.02 - 0.04 (Pd)
RuPhos	467.58	0.02 - 0.04	0.02 - 0.04
Sodium tert-Butoxide (NaOtBu)	96.10	1.4	1.4
Toluene, anhydrous	92.14	-	-

Step-by-Step Procedure:

• In a glovebox, charge a Schlenk tube with Pd₂(dba)₃ (0.01 mmol), RuPhos (0.02 mmol), and sodium tert-butoxide (1.4 mmol).

• Add 1,3-difluoro-2,4-dimethylbenzene (1.0 mmol) and the desired amine (1.2 mmol).

• Add anhydrous toluene (5 mL).

• Seal the tube and bring it out of the glovebox.

• Heat the reaction mixture at 100-120 °C for 12-24 hours.

• Monitor the reaction by GC-MS or LC-MS.

• Upon completion, cool to room temperature and quench with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

dot

Caption: Workflow for the Buchwald-Hartwig C-H amination.

Nickel-Catalyzed Cross-Coupling: An Alternative Approach

While palladium catalysis is dominant, nickel-based systems offer a compelling alternative, particularly for the activation of less reactive C-F bonds. Given the presence of two fluorine atoms in 1,3-difluoro-2,4-dimethylbenzene, nickel catalysis could potentially enable direct C-F functionalization, offering a complementary strategy to C-H activation.

Causality Behind Experimental Choices:

• Catalyst System: Nickel(II) precatalysts, such as NiCl₂(PCy₃)₂, are often effective. The use of electron-rich and bulky phosphine ligands is crucial for promoting the oxidative addition of the C-F bond to the nickel center.

• Coupling Partner: Organozinc reagents are frequently used in nickel-catalyzed cross-couplings of aryl fluorides.

• Additives: Additives like lithium chloride can be beneficial in breaking up aggregates of the organometallic reagent and facilitating the reaction.

Conclusion and Future Outlook

1,3-Difluoro-2,4-dimethylbenzene is a substrate with significant potential for the synthesis of novel, high-value compounds for the pharmaceutical and agrochemical industries. While direct experimental protocols for its cross-coupling are not abundantly reported, a strong foundation of knowledge from related fluorinated arenes allows for the rational design of effective synthetic procedures. The protocols and insights provided in this guide are intended to serve as a robust starting point for researchers looking to explore the rich chemistry of this versatile building block. Future research will undoubtedly uncover even more efficient and selective methods for the functionalization of 1,3-difluoro-2,4-dimethylbenzene, further expanding its utility in the creation of innovative molecular solutions.

References

• Clot, E., Eisenstein, O., Jasim, N., Macgregor, S. A., McGrady, J. E., & Perutz, R. N. (2011). C-F and C-H bond activation of fluorobenzenes and fluoropyridines at transition metal centers: how fluorine tips the scales. Accounts of chemical research, 44(5), 333–348.
• Crimmin, M. R., & Arrowsmith, M. (2020). Palladium-catalysed C–F alumination of fluorobenzenes: mechanistic diversity and origin of selectivity. Chemical Science, 11(29), 7575-7585.
• Ichitsuka, T., Fujii, T., & Adachi, T. (2022). Advances in Catalytic C–F Bond Activation and Transformation of Aromatic Fluorides.
• Buchwald, S. L., & Hartwig, J. F. (2010). Buchwald–Hartwig amination. Inorganic chemistry, 49(23), 10684-10701.*
• Menger, R. F. (2016). The synthesis of 1,3-Difluoro-2-methyl-4-phenylbenzene from a one-pot reaction of Difluorocarbene and 1-Phenyl-2-methylcyclobutene. James Madison University.

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

• Zhang, W. (2006).

• Menger, R. F. (2016). The synthesis of 1,3-Difluoro-2-methyl-4-phenylbenzene from a one-pot reaction of Difluorocarbene and 1-Phenyl-2-methylcyclobutene. JMU Scholarly Commons. Retrieved from [Link]

• ACME Synthesis. (2024, November 25). Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings? Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Wikipedia. (2024, February 13). Buchwald–Hartwig amination. Retrieved from [Link]

• Li, M., Wang, Y., & Tsui, G. C. (2021). Stereodivergent Palladium-Catalyzed C–F Bond Functionalization of gem-Difluoroalkenes. Organic Letters, 23(15), 5879-5883.

• Scribd. (n.d.). Experimental Procedure - Sonogashira Coupling. Retrieved from [Link]

• Google Patents. (n.d.). US5504264A - Process for preparing 1,3-difluorobenzene.

• Wikipedia. (2024, February 13). Sonogashira coupling. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands SUPPLEMENTARY INFORMATION. Retrieved from [Link]

• So, C. M., Zhou, Z., & Lau, C. P. (2004). Sonogashira Coupling Reaction with Diminished Homocoupling. Organic letters, 6(18), 3143-3146.

• Organic Syntheses. (n.d.). Synthesis of 4-(2,2-Difluorovinyl)benzonitrile through a Wittig-type Olefination of 4-Formylbenzonitrile. Retrieved from [Link]

• White Rose Research Online. (2024, November 8). Applications of transition metal-catalyzed ortho-fluorine-directed C-H functionalization of (poly)fluoroarenes in organic synthe. Retrieved from [Link]

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the Suzuki–Miyaura reaction conditionsa. Retrieved from [Link]

• Zhou, Y., Murphy, G. K., & Li, J. J. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of medicinal chemistry, 58(21), 8315–8359.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Journal of Organic Chemistry. (2011). Synthetic Protocol for Diarylethenes Through Suzuki-Miyaura Coupling. The Journal of organic chemistry, 76(15), 6336-6342.

• Chemistry LibreTexts. (2023, January 22). Suzuki cross-coupling. Retrieved from [Link]

• PRISM: University of Calgary's Digital Repository. (2024, October 2). Synthesis of 2-arylpyridines by the Suzuki-Miyaura cross coupling of PyFluor with hetero(aryl) boronic acids/esters and Synthesis of ring oxidized phthalocyanine metal fluorides. Retrieved from [Link]

• ResearchGate. (2025, August 7). Suzuki Cross-Coupling Reaction of Fluorobenzene with Heterogeneous Palladium Catalysts. Retrieved from [Link]

• ACS Publications. (n.d.). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (n.d.). Significance of Fluorine in Medicinal Chemistry: A Review. Retrieved from [Link]

• ResearchGate. (n.d.). a) Applications of gem‐difluoro olefins in medicinal chemistry.... Retrieved from [Link]

• J&K Scientific LLC. (2021, March 23). Sonogashira Cross-Coupling. Retrieved from [Link]

• Fisher Scientific. (n.d.). Suzuki-Miyaura Cross-Coupling Reaction. Retrieved from [Link]

• ResearchGate. (2014, May 1). What is the best procedure for Sonogashira coupling? Retrieved from [Link]

• National Institutes of Health. (n.d.). Twofold C–H Functionalization: Palladium-catalyzed ortho Arylation of Anilides. Retrieved from [Link]

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Application Note: 1,3-Difluoro-2,4-dimethylbenzene in Agrochemical Synthesis

This is a comprehensive Application Note and Protocol guide for 1,3-Difluoro-2,4-dimethylbenzene , designed for researchers and process chemists in the agrochemical sector.[1]

Executive Summary

1,3-Difluoro-2,4-dimethylbenzene (also referred to structurally as 2,4-difluoro-1,3-dimethylbenzene) is a high-value intermediate used in the synthesis of next-generation fluorinated agrochemicals .[2] Its unique substitution pattern—featuring two fluorine atoms flanking a methyl group (C2) and an accessible methyl group at the para-position (C4)—makes it a critical scaffold for modifying electronic properties and metabolic stability in active ingredients (AIs).[1]

Primary applications include:

• Precursor to 2,4-Difluoro-3-methylbenzoic Acid: A key moiety for fluoroquinolone scaffolds and novel benzamide insecticides .

• Synthesis of 6-Chloro-2,4-difluoro-3-methylbenzoic Acid: An advanced intermediate for meta-diamide insecticides (analogs of Broflanilide/Cyproflanilide).

• Benzylic Functionalization: Precursor to benzyl alcohols/halides used in pyrethroid ether/ester synthesis.[1]

Chemical Profile & Strategic Value

Structural Advantages

The molecule exhibits regioselective reactivity due to the electronic effects of the fluorine atoms:

• C4-Methyl Group: Electronically activated and sterically accessible, making it the primary site for oxidation (to -COOH) or radical halogenation.[1]

• C2-Methyl Group: Sterically shielded by two ortho-fluorine atoms ("F-Me-F" motif), rendering it resistant to metabolic degradation and chemical oxidation. This stability is exploited to retain a lipophilic methyl tag in the final bioactive molecule.[1]

• Fluorine Substitution: Enhances lipophilicity (LogP) and metabolic stability by blocking oxidative metabolism at the aromatic ring.[1]

Key Downstream Intermediates

Intermediate	Structure	Agrochemical Class
2,4-Difluoro-3-methylbenzoic acid	Ar-COOH	Fluoroquinolones, Benzamides
6-Chloro-2,4-difluoro-3-methylbenzoic acid	Cl-Ar-COOH	Meta-diamide Insecticides (GABA-gated Cl- channel modulators)
2,4-Difluoro-3-methylbenzyl alcohol	Ar-CH₂OH	Pyrethroids (Voltage-gated Na+ channel modulators)

Detailed Application Protocols

Protocol A: Regioselective Oxidation to 2,4-Difluoro-3-methylbenzoic Acid

Objective: Selectively oxidize the C4-methyl group while preserving the sterically hindered C2-methyl group.

Mechanism: The C4-methyl is para to a fluorine (electron-donating by resonance, withdrawing by induction) but is less sterically crowded than the C2-methyl. Using controlled oxidation conditions (e.g., Co/Mn-catalyzed aerobic oxidation or KMnO₄) targets the C4 position.[1]

Experimental Workflow:

• Reagents:

  • Substrate: 1,3-Difluoro-2,4-dimethylbenzene (1.0 eq)[1]

  • Oxidant: Potassium Permanganate (KMnO₄) (2.5 eq) or Co(OAc)₂/Mn(OAc)₂/O₂ (Industrial)[1]

  • Solvent: Pyridine/Water (1:[1]1) or Acetic Acid (for catalytic route)[1]

  • Temperature: 80–95 °C[1]

• Step-by-Step Procedure (Lab Scale KMnO₄ Method):

  • Setup: Charge a 3-neck round-bottom flask with 1,3-Difluoro-2,4-dimethylbenzene (10 g, 70 mmol) and Pyridine (50 mL).

  • Addition: Heat to 60 °C. Add KMnO₄ (27.6 g, 175 mmol) portion-wise over 2 hours via a solid addition funnel. Caution: Exothermic.[1]

  • Reaction: Reflux at 95 °C for 4–6 hours. Monitor by TLC/HPLC for the disappearance of starting material.[1]

  • Workup: Cool to room temperature. Filter off MnO₂ solids through a Celite pad.[1] Wash the pad with hot water.[1]

  • Acidification: Concentrate the filtrate to remove pyridine. Acidify the aqueous residue with HCl (6N) to pH 1–2.[1] The product, 2,4-Difluoro-3-methylbenzoic acid , will precipitate as a white solid.[1]

  • Purification: Recrystallize from Ethanol/Water.[1]

• Yield & Characterization:

  • Expected Yield: 75–85%[1]

  • Identity: ¹H NMR (DMSO-d₆) shows loss of one methyl singlet and appearance of -COOH proton.

Protocol B: Synthesis of 6-Chloro-2,4-difluoro-3-methylbenzoic Acid

Objective: Introduce a chlorine atom at the C6 position (ortho to the acid group) to create a highly functionalized core for diamide insecticides (similar to the chlorantraniliprole/broflanilide class).

Rationale: Electrophilic aromatic substitution (Chlorination) on the benzoic acid (or its precursor) is directed by the combined directing effects.[1] The C6 position is ortho to the activating methyl (originally) and meta to the directing acid group (after oxidation).[1] However, chlorination is often performed before oxidation or on the acid chloride to ensure regioselectivity.[1]

Experimental Workflow (Chlorination of the Acid):

• Reagents:

  • Substrate: 2,4-Difluoro-3-methylbenzoic acid (1.0 eq)

  • Chlorinating Agent: N-Chlorosuccinimide (NCS) or SO₂Cl₂ (Sulfuryl Chloride)

  • Catalyst: Pd(OAc)₂ (5 mol%) - Optional for C-H activation routes or FeBr₃ for classical EAS.[1]

  • Solvent: DMF or Acetic Acid.[1]

• Step-by-Step Procedure:

  • Dissolution: Dissolve 2,4-Difluoro-3-methylbenzoic acid (5 g) in DMF (25 mL).

  • Chlorination: Add NCS (1.1 eq) and a catalytic amount of Pd(OAc)₂ (if using C-H activation protocol for high regioselectivity).[1]

  • Heating: Stir at 100 °C for 12 hours.

  • Quench: Pour into ice water. Extract with Ethyl Acetate.[1]

  • Purification: The crude product is purified via column chromatography (Hexane/EtOAc) to yield 6-Chloro-2,4-difluoro-3-methylbenzoic acid .

• Application:

  • Convert to Acid Chloride using Thionyl Chloride (SOCl₂).[1]

  • Couple with a complex aniline (e.g., 2-bromo-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)aniline) to synthesize Meta-diamide Insecticides .

Pathway Visualization

Synthesis of Agrochemical Scaffolds

The following diagram illustrates the divergence from the parent molecule to key insecticide and fungicide intermediates.[1]

Caption: Divergent synthesis pathways from 1,3-Difluoro-2,4-dimethylbenzene to key agrochemical active ingredients.

Safety & Handling

• Hazards: 1,3-Difluoro-2,4-dimethylbenzene is a flammable liquid and a skin irritant.[1] Fluorinated intermediates can be toxic if inhaled.[1]

• Oxidation Risks: The use of KMnO₄ on a large scale presents an explosion hazard if not controlled.[1] Industrial protocols prefer Co/Mn-catalyzed aerobic oxidation.

• Waste: Fluorinated waste must be segregated.[1] Do not mix with general organic waste due to potential for HF generation under extreme conditions (though the aromatic C-F bond is stable).[1]

References

• BenchChem. (2024).[1] 6-Chloro-2,4-difluoro-3-methylbenzoyl chloride Product Information. Retrieved from [1]

• LookChem. (2023).[1] 2,4-Difluoro-3-methylbenzoic acid Agrochemical Applications. Retrieved from [1]

• Mitsui Chemicals. (2019).[1] Discovery of Broflanilide, a novel insecticide. PMC6529738.[1] Retrieved from [1]

• Alfa Chemistry. (2024).[1] Fluorinated Pesticide Intermediates: Synthesis and Applications. Retrieved from [1]

• Sigma-Aldrich. (2024).[1] 1,3-Difluoro-2,4-dimethylbenzene Product Specification. Retrieved from

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• 1. asianpubs.org [asianpubs.org]
• 2. Page loading... [wap.guidechem.com]

Technical Notes & Optimization

Improving reaction yields when synthesizing 1,3-Difluoro-2,4-dimethylbenzene derivatives

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 1,3-difluoro-2,4-dimethylbenzene and its derivatives. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols for two plausible synthetic routes. Our goal is to empower you to overcome common challenges and improve your reaction yields.

Introduction: The Synthetic Challenge

The synthesis of polysubstituted fluorinated aromatic compounds like 1,3-difluoro-2,4-dimethylbenzene presents a unique set of challenges. The high electronegativity of fluorine atoms significantly influences the reactivity of the aromatic ring, affecting both electrophilic and nucleophilic substitution reactions. Regioselectivity is a primary concern, and achieving the desired substitution pattern often requires a carefully planned synthetic strategy. This guide outlines two robust synthetic pathways and provides solutions to potential hurdles you may encounter.

Proposed Synthetic Strategies

We present two distinct and viable synthetic routes to access the 1,3-difluoro-2,4-dimethylbenzene core. Each route has its own set of advantages and potential difficulties.

Route A: Stepwise Directed ortho-Metalation (DoM) and Methylation

This approach leverages the powerful directing effect of the fluorine atoms to achieve regioselective methylation in a two-step process.

Route B: Di-iodination Followed by Double Cross-Coupling

This pathway involves the initial formation of a di-iodo intermediate, which then undergoes a double cross-coupling reaction to introduce the two methyl groups simultaneously.

Below, we provide a detailed breakdown of each route, including step-by-step protocols and comprehensive troubleshooting guides.

Route A: Stepwise Directed ortho-Metalation (DoM) and Methylation

This strategy relies on the ability of fluorine atoms to direct lithiation to the adjacent ortho positions.[1][2] By performing this process sequentially, we can introduce methyl groups at the C2 and C4 positions.

Workflow Diagram: Route A

Caption: Stepwise synthesis of 1,3-Difluoro-2,4-dimethylbenzene via Directed ortho-Metalation.

Step-by-Step Protocol: Route A

Step 1: Synthesis of 1,3-Difluoro-2-methylbenzene

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add anhydrous tetrahydrofuran (THF).

• Cooling: Cool the THF to -78 °C using a dry ice/acetone bath.

• Addition of Substrate: Add 1,3-difluorobenzene to the cooled THF.

• Lithiation: Slowly add n-butyllithium (n-BuLi) dropwise to the stirred solution, maintaining the temperature below -70 °C. The fluorine atoms direct the lithiation to the C2 position.[3][4]

• Stirring: Stir the reaction mixture at -78 °C for 1-2 hours.

• Methylation: Add methyl iodide (CH₃I) dropwise to the reaction mixture, again keeping the temperature below -70 °C.

• Warming and Quenching: Allow the reaction to warm slowly to room temperature and then quench with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction and Purification: Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography or distillation.

Step 2: Synthesis of 1,3-Difluoro-2,4-dimethylbenzene

• Reaction Setup: In a similar setup to Step 1, dissolve the purified 1,3-difluoro-2-methylbenzene in anhydrous THF.

• Cooling and Lithiation: Cool the solution to -78 °C and slowly add n-BuLi. The existing fluorine and methyl groups will direct the second lithiation. The fluorine at C1 is a stronger directing group than the methyl at C2, and the fluorine at C3 will also direct to C4, thus favoring lithiation at the C4 position.

• Stirring and Methylation: Stir at -78 °C for 1-2 hours, then add methyl iodide.

• Workup and Purification: Follow the same warming, quenching, extraction, and purification procedures as in Step 1 to obtain the final product, 1,3-difluoro-2,4-dimethylbenzene.

Troubleshooting Guide: Route A

Issue	Possible Cause(s)	Troubleshooting & Optimization
Low or no yield of lithiated intermediate	1. Inactive n-BuLi. 2. Presence of moisture or other electrophilic impurities. 3. Incorrect reaction temperature.	1. Titrate the n-BuLi solution before use to determine its exact concentration. 2. Ensure all glassware is rigorously flame-dried and all solvents and reagents are anhydrous. Perform the reaction under a strict inert atmosphere (argon or nitrogen).[5] 3. Maintain the temperature below -70 °C during the addition of n-BuLi to prevent decomposition of the organolithium species.
Formation of multiple methylated products (poor regioselectivity)	1. Incomplete first lithiation leading to methylation of the starting material in the second step. 2. Isomerization of the lithiated intermediate.	1. Ensure the first lithiation goes to completion by using a slight excess of n-BuLi and allowing sufficient reaction time. 2. Maintain a low temperature throughout the lithiation and methylation steps. Warming the reaction mixture prematurely can lead to undesired side reactions.
Low yield in the second methylation step	1. Steric hindrance from the first methyl group impeding the second lithiation. 2. The directing groups not favoring the desired C4 lithiation.	1. Consider using a stronger or more sterically accessible base, such as s-BuLi or t-BuLi, in the second step.[5] 2. While the fluorine atoms are strong directing groups, if regioselectivity is still an issue, consider an alternative route (Route B).
Presence of unreacted starting material	1. Insufficient amount of n-BuLi. 2. Short reaction time.	1. Use a slight excess (1.1-1.2 equivalents) of n-BuLi. 2. Increase the stirring time at -78 °C after the addition of n-BuLi to ensure complete lithiation.

Route B: Di-iodination Followed by Double Cross-Coupling

This route offers an alternative approach by first installing two iodine atoms at the desired positions, followed by a double cross-coupling reaction to introduce the methyl groups. This method can be advantageous if the stepwise lithiation in Route A proves to be low-yielding or lacks regioselectivity.

Workflow Diagram: Route B

Caption: Synthesis of 1,3-Difluoro-2,4-dimethylbenzene via Di-iodination and Cross-Coupling.

Step-by-Step Protocol: Route B

Step 1: Synthesis of 1,3-Difluoro-2,4-diiodobenzene

• Reaction Setup: In a round-bottom flask, combine 1,3-difluorobenzene, iodine (I₂), and iodic acid (HIO₃) in a mixture of acetic acid and sulfuric acid.[6][7]

• Reaction: Heat the mixture with stirring. The reaction progress can be monitored by TLC or GC-MS.

• Workup: After completion, pour the reaction mixture into an aqueous solution of sodium sulfite to reduce excess iodine.

• Extraction and Purification: Extract the product with a suitable organic solvent, wash the organic layer, dry it, and purify the crude product by recrystallization or column chromatography to obtain 1,3-difluoro-2,4-diiodobenzene.[8]

Step 2: Double Cross-Coupling Reaction

This step can be achieved using various cross-coupling methodologies. Below are protocols for Suzuki, Stille, and Kumada couplings.

a) Suzuki-Miyaura Coupling:

• Reaction Setup: To a degassed mixture of a suitable solvent (e.g., toluene, dioxane, or DMF/water), add 1,3-difluoro-2,4-diiodobenzene, methylboronic acid (CH₃B(OH)₂), a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf)), and a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄).[9][10]

• Reaction: Heat the mixture under an inert atmosphere until the starting material is consumed. Double Suzuki-Miyaura couplings on diiodo substrates have been shown to be effective.[11]

• Workup and Purification: After cooling, filter the reaction mixture through a pad of Celite. Partition the filtrate between water and an organic solvent. Wash, dry, and concentrate the organic layer. Purify the product by column chromatography.

b) Stille Coupling:

• Reaction Setup: In a degassed solvent (e.g., toluene or THF), combine 1,3-difluoro-2,4-diiodobenzene, trimethyl(methyl)stannane or a similar organotin reagent, and a palladium catalyst (e.g., Pd(PPh₃)₄).[12][13]

• Reaction: Heat the mixture under an inert atmosphere. The progress of the reaction can be monitored by TLC or GC-MS.

• Workup and Purification: After completion, the workup typically involves quenching with an aqueous solution of potassium fluoride to remove tin byproducts, followed by extraction and purification as described for the Suzuki coupling.[14]

c) Kumada Coupling:

• Reaction Setup: To a solution of 1,3-difluoro-2,4-diiodobenzene in an ethereal solvent (e.g., THF or diethyl ether) under an inert atmosphere, add a nickel or palladium catalyst (e.g., Ni(dppp)Cl₂ or Pd(dppf)Cl₂).[15][16]

• Reaction: Slowly add a solution of methylmagnesium bromide (CH₃MgBr) at a controlled temperature (often starting at 0 °C and warming to room temperature).

• Workup and Purification: Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the product, wash the organic layer, dry, and purify by column chromatography or distillation.

Troubleshooting Guide: Route B

Issue	Possible Cause(s)	Troubleshooting & Optimization
Incomplete di-iodination or formation of mono-iodinated product	1. Insufficient amount of iodinating reagent. 2. Short reaction time or low temperature.	1. Use a sufficient excess of iodine and iodic acid. 2. Increase the reaction time and/or temperature and monitor the reaction progress closely.
Low yield in cross-coupling reaction	1. Catalyst deactivation. 2. Poor quality of the organometallic reagent (boronic acid, stannane, or Grignard). 3. Inappropriate choice of base or solvent.	1. Use a fresh, high-quality catalyst. Consider using more robust phosphine ligands. 2. Use freshly prepared or recently purchased organometallic reagents. Boronic acids can dehydrate to form unreactive anhydrides. 3. Screen different bases and solvent systems. For Suzuki coupling, the choice of base is critical and substrate-dependent.[9]
Formation of mono-methylated product	1. Insufficient amount of the methylating reagent. 2. Steric hindrance after the first coupling.	1. Use a sufficient excess of the methylating reagent (e.g., 2.2-2.5 equivalents of methylboronic acid). 2. Increase the reaction temperature and/or time to drive the second coupling to completion. Consider a more active catalyst system.
Homocoupling of the methylating reagent	1. Presence of oxygen in the reaction mixture. 2. Inappropriate catalyst or ligand.	1. Ensure the reaction is thoroughly degassed and maintained under a strict inert atmosphere. 2. Screen different palladium catalysts and ligands to find a system that favors cross-coupling over homocoupling.
Difficulty in removing tin byproducts (Stille coupling)	Incomplete removal during workup.	Use a potassium fluoride workup to precipitate tin salts, which can then be filtered off. Multiple washes may be necessary.[14]

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is generally preferred?

A1: The choice of route depends on several factors, including the availability of starting materials, the scale of the reaction, and the specific challenges encountered. Route A (DoM) is more atom-economical but can be sensitive to moisture and temperature, and regioselectivity in the second step can be a concern. Route B (Cross-Coupling) is often more robust and predictable, especially with well-optimized cross-coupling conditions, but it involves more steps and the use of potentially toxic tin reagents in the case of Stille coupling.

Q2: What are the main safety precautions to consider?

A2: Both routes involve hazardous reagents.

• n-Butyllithium (n-BuLi): Pyrophoric and reacts violently with water. Must be handled under a strict inert atmosphere using syringe techniques.

• Organotin Reagents (Stille Coupling): Highly toxic. Handle with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

• Palladium and Nickel Catalysts: Can be toxic and should be handled with care.

• Iodine and Iodic Acid: Corrosive and should be handled with appropriate PPE.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

Q3: How can I monitor the progress of these reactions?

A3: Thin-layer chromatography (TLC) and gas chromatography-mass spectrometry (GC-MS) are the most common methods for monitoring these reactions. For TLC, use a suitable solvent system to achieve good separation between the starting material, intermediates, and the product. For GC-MS, you can analyze small aliquots of the reaction mixture (after quenching and workup) to determine the relative amounts of different species.

Q4: Are there any alternatives to methyl iodide for the methylation step in Route A?

A4: Yes, other methylating agents can be used, such as dimethyl sulfate. However, dimethyl sulfate is highly toxic and should be handled with extreme caution. Methyl iodide is generally preferred for its reactivity and ease of handling on a lab scale.

Q5: For the Suzuki coupling in Route B, what is the best palladium catalyst to use?

A5: The choice of catalyst can be critical. For aryl iodides, Pd(PPh₃)₄ is often effective. However, for less reactive aryl halides or for challenging couplings, more advanced catalyst systems involving bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) in combination with a palladium source like Pd(OAc)₂ or Pd₂(dba)₃ may give better results.

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• Killion, J. A., Darrow, W. T., Brennan, M. R., & Vokits, B. P. (2022). Cobalt-Catalyzed Kumada Coupling Forming Sterically Encumbered C–C Bonds. Organometallics, 41(14), 1769–1776. [Link]

• Kaszyński, P., & Manka, J. T. (2003). Synthesis and thiolation of 1,3-difluoro-2,4,6-trihaloanilines and benzenes. Journal of Fluorine Chemistry, 124(1), 89-94.

• Huang, J., & Nolan, S. P. (1999). Efficient Cross-Coupling of Aryl Chlorides with Aryl Grignard Reagents (Kumada Reaction) Mediated by a Palladium/Imidazolium Chloride System. Journal of the American Chemical Society, 121(43), 9889-9890. [Link]

• Lee, C. H., & Lee, S. (2021). Palladium and Nickel Catalyzed Suzuki Cross-Coupling with Alkyl Fluorides. Nature Communications, 12(1), 6438. [Link]

• Liu, N., & Wang, Z. X. (2011). Kumada Coupling of Aryl, Heteroaryl, and Vinyl Chlorides Catalyzed by Amido Pincer Nickel Complexes. The Journal of Organic Chemistry, 76(23), 10031-10032. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

• Alacid, E., & Nájera, C. (2009). General Reaction Conditions for the Palladium-Catalyzed Vinylation of Aryl Chlorides with Potassium Alkenyltrifluoroborates. The Journal of Organic Chemistry, 74(21), 8191-8195.
• Astruc, D. (2005).

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• Hadei, N., & Organ, M. G. (2006). Conversion of 2,4-difluoroaniline to 1,3-difluorobenzene using a continuous-flow reactor.

• Chemistry LibreTexts. (2023). Stille Coupling. [Link]

• Lira, R., & Rorig, K. J. (2014). Regioselective lithiation without benzyne formation. The Journal of Organic Chemistry, 79(18), 8873-8877.
• Kumar, A., & Snieckus, V. (2011). In situ ortho-lithiation/functionalization of pentafluorosulfanyl arenes. The Journal of Organic Chemistry, 76(11), 4485-4490.
• Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Single and double Suzuki-Miyaura couplings with symmetric dihalobenzenes. Chemical Reviews, 102(5), 1359-1470.
• Ghosh, A. K., & Brindisi, M. (2015). The directing group wins over acidity: kinetically controlled regioselective lithiation for functionalization of 2-(2,4-dihalophenyl)-1,3-dithiane derivatives. Organic & Biomolecular Chemistry, 13(31), 8479-8483.
• Bonacorso, H. G., et al. (2019). C-C Coupling Reactions between Benzofurazan Derivatives and 1,3-Diaminobenzenes. Molecules, 24(11), 2115.
• Organ, M. G., & Miller, M. (2006). Improved process for the kumada coupling reaction. EP1836184B1.
• Lulinski, S., & Serwatowski, J. (2005). An Aromatic Iodination Method, with Iodic Acid Used as the Only Iodinating Reagent. Molecules, 10(3), 394-400.
• Martin, R., & Buchwald, S. L. (2009). Efficient One-Pot Suzuki–Miyaura Double Cross-Coupling Reactions Using Very Low Pd(PPh₃)₄ Catalyst Loading. The Journal of Organic Chemistry, 74(15), 5583-5586.

• KCIL Chemofarbe Group. (2025). Kumada Coupling: Industrial Insights into One of the First C–C Bond Forming Reactions. KCIL Chemofarbe Group. [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Chem 115. [Link]

• Anderson, M. O., & Sherry, B. D. (2007). Application of Suzuki-Miyaura and Buchwald-Hartwig Cross-coupling Reactions to the Preparation of Substituted 1,2,4-Benzotriazine 1-Oxides Related to the Antitumor Agent Tirapazamine. The Journal of Organic Chemistry, 72(19), 7146-7155.

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• 2. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 3. reddit.com [reddit.com]
• 4. uwindsor.ca [uwindsor.ca]
• 5. The directing group wins over acidity: kinetically controlled regioselective lithiation for functionalization of 2-(2,4-dihalophenyl)-1,3-dithiane derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. youtube.com [youtube.com]
• 7. Efficient Cross-Coupling of Aryl Chlorides with Aryl Grignard Reagents (Kumada Reaction) Mediated by a Palladium/Imidazolium Chloride System [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. Single and double Suzuki-Miyaura couplings with symmetric dihalobenzenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effects of the halogenido ligands on the Kumada-coupling catalytic activity of [Ni{ t BuN(PPh 2 ) 2 -κ 2 P}X 2 ], X = Cl, Br, I, complexes - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04572E [pubs.rsc.org]
• 12. Stille reaction - Wikipedia [en.wikipedia.org]
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• 15. Kumada Coupling of Aryl, Heteroaryl, and Vinyl Chlorides Catalyzed by Amido Pincer Nickel Complexes [organic-chemistry.org]
• 16. thieme-connect.com [thieme-connect.com]

Troubleshooting regioselectivity issues in electrophilic substitution of 1,3-Difluoro-2,4-dimethylbenzene

Status: Operational Ticket ID: REGIO-24DF-XYL Subject: Troubleshooting Electrophilic Substitution & Selectivity Reversal Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The Electronic Tug-of-War

Welcome to the technical guide for functionalizing 1,3-Difluoro-2,4-dimethylbenzene . If you are experiencing regioselectivity issues, you are likely caught in a conflict between the directing effects of the methyl groups (activators) and the fluorine atoms (deactivators/directors).[1]

• The Trap: Standard Electrophilic Aromatic Substitution (EAS) rules suggest a conflict, but the methyl groups generally win, driving reaction to C5 .

• The Challenge: Many researchers target C6 (the "symmetric" position) but recover starting material or the C5 isomer.

• The Solution: Accessing C6 requires abandoning EAS in favor of Directed Ortho Metalation (DoM) .

This guide serves as a decision tree to route you to the correct synthetic methodology based on your target position.

Module 1: Regioselectivity Mapping

Before adjusting reaction parameters, verify that your chosen mechanism aligns with the electronic landscape of the substrate.

Visualizing the Activation Vectors

Figure 1: Decision tree for selecting the correct reaction mechanism based on the desired substitution site.

Module 2: Targeting Position C5 (Standard EAS)

Objective: Introduction of Acyl, Nitro, or Halogen groups at C5. Primary Mechanism: Friedel-Crafts, Nitration, Halogenation.

The Science

Position C5 is the electronically activated site. It is ortho to the C4-Methyl and para to the C2-Methyl. Although Fluorine is an ortho/para director, its deactivating nature means the Methyl groups dictate the regiochemistry.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
No Reaction / Low Yield	Fluorine deactivation is stronger than expected.	Increase Lewis Acid strength. Switch from ZnCl₂/FeCl₃ to AlCl₃ or TiCl₄. Increase temp to 40–60°C.
Poly-substitution	Product is still activated (e.g., alkylation).	Control Stoichiometry. Use high dilution and slow addition of the electrophile. Avoid Friedel-Crafts Alkylation; use Acylation instead (deactivates product).
"Scrambled" Products	Jacobsen Rearrangement. Strong acid causes methyl migration.	Lower Temperature. Keep reaction < 0°C. Use milder Lewis acids (e.g., SnCl₄) or solvents like nitromethane to moderate catalyst activity.

Validated Protocol: C5-Acylation

Standard Operating Procedure for Friedel-Crafts Acylation

• Setup: Flame-dry a 3-neck flask under Argon.

• Solvent: Dissolve 1,3-difluoro-2,4-dimethylbenzene (1.0 equiv) in DCM (0.5 M).

• Catalyst: Cool to 0°C. Add AlCl₃ (1.2 equiv) portion-wise.

• Reagent: Add Acetyl Chloride (1.1 equiv) dropwise over 30 mins.

• Monitor: Stir at 0°C for 2 hours. If TLC shows SM, warm to RT.

• Quench: Pour over ice/HCl.

• Expected Outcome: >90% regioselectivity for the C5 isomer.

Module 3: Targeting Position C6 (The "Impossible" Site)

Objective: Substitution at C6 (between Fluorine and Hydrogen). Issue: EAS will fail here. C6 is meta to both activating Methyl groups.

The Science: Selectivity Reversal

To hit C6, you must exploit the acidity of the ring protons rather than the electron density of the pi-system. The proton at C6 is adjacent to a Fluorine atom. The high electronegativity of Fluorine makes the C6-H significantly more acidic than C5-H via the inductive effect.

Mechanism: Directed Ortho Metalation (DoM).[2][3] Reagent: Lithium 2,2,6,6-tetramethylpiperidide (LiTMP) or n-BuLi/KOtBu (Schlosser Base).

Workflow Visualization

Figure 2: Reaction pathway for accessing the C6 position via Lithiation.

Troubleshooting Guide (DoM)

Symptom	Probable Cause	Corrective Action
Recovery of SM	Base not strong enough or wet solvent.	Use LiTMP. n-BuLi alone may form aggregates. Ensure THF is distilled from Na/Benzophenone.
Benzylic Deprotonation	Methyl protons are acidic.	Temperature Control. Maintain -78°C strictly. If using n-BuLi, switch to LiTMP (non-nucleophilic, bulky base) to prevent attack on methyls.
Explosion/Exotherm	Fluorine elimination (Benzyne formation).	Keep it Cold. Ortho-lithio fluorobenzenes are unstable > -40°C and can eliminate LiF to form benzynes. Quench cold.

Validated Protocol: C6-Formylation

Standard Operating Procedure for DoM

• Base Prep: In a separate flask, generate LiTMP by adding n-BuLi (1.1 equiv) to TMP (1.1 equiv) in THF at -78°C. Warm to 0°C for 15 mins, then cool back to -78°C.

• Addition: Add 1,3-difluoro-2,4-dimethylbenzene (1.0 equiv) dropwise to the LiTMP solution at -78°C.

• Metalation: Stir for 1 hour at -78°C. The solution may turn yellow/orange (Lithiated species).

• Quench: Add DMF (Dimethylformamide, 1.5 equiv) or I₂ (for iodination) rapidly.

• Workup: Stir 30 mins at -78°C, then allow to warm to RT. Quench with saturated NH₄Cl.

FAQ: Common User Queries

Q1: Can I use Bromination to get the C6 isomer? A: No. Standard bromination (

) is an EAS process and will target C5. To get a Bromine at C6, you must use the DoM protocol (LiTMP) followed by a quench with a bromine source like or NBS.

Q2: Why does my reaction turn black when using AlCl3? A: This indicates polymerization or decomposition. The 2,4-dimethyl groups make the ring electron-rich, susceptible to oxidation. Use a milder Lewis acid like

or dilute the reaction further.

Q3: Is the "Buttressing Effect" preventing reaction at C5? A: Unlikely. While C5 is flanked by a Methyl and a Hydrogen, this is not sterically prohibitive for most electrophiles (Acyl, Nitro, Halogen). If C5 is unreactive, check your catalyst quality first.

References

• Schlosser, M. (2005). Superbases for organic synthesis. Pure and Applied Chemistry. Link

• Snieckus, V. (1990). Directed ortho metalation.[2][3] Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews. Link

• Leroux, F., et al. (2004). The "Wanderlust" of Me3Si groups in aromatic lithiation: A guide to regioselectivity. Wiley Online Library. Link

• Smith, M. B. (2013). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. (General reference for EAS vs DoM selectivity principles).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. baranlab.org [baranlab.org]
• 3. Directed ortho metalation - Wikipedia [en.wikipedia.org]

Removing impurities and by-products from 1,3-Difluoro-2,4-dimethylbenzene mixtures

Topic: Removing impurities and by-products from 1,3-Difluoro-2,4-dimethylbenzene mixtures. Audience: Researchers, Process Chemists, and Drug Development Professionals. Role: Senior Application Scientist.

Introduction: The "Isomer Trap"

Welcome to the Technical Support Center. If you are synthesizing 1,3-Difluoro-2,4-dimethylbenzene (also referred to as 2,4-Difluoro-m-xylene), you are likely encountering a specific set of purification challenges. The symmetry of the xylene core, combined with the electronegativity of fluorine, creates a mixture where boiling points of impurities—specifically regioisomers—are frustratingly close to your target product.

This guide moves beyond standard "textbook" workups. We address the causality of these impurities and provide self-validating protocols to remove them.

Module 1: Diagnostic Triage & Impurity Profiling

Q: My GC trace shows a "shoulder" peak eluting immediately after my product. Standard distillation isn't removing it.[1][2] What is it?

A: You are likely seeing the 4,6-difluoro isomer or a monofluoro intermediate.

In the fluorination of m-xylene (whether via electrophilic substitution or Halex reaction), the directing effects of the methyl groups often lead to competing isomers.

• The Target: 1,3-Difluoro-2,4-dimethylbenzene (Asymmetric).

• The Impurity: 1,5-Difluoro-2,4-dimethylbenzene (Symmetric, often called 4,6-difluoro-m-xylene).

Why Distillation Fails: The boiling point difference (

Tb) between these isomers is often C. In a standard packed column, the relative volatility ( ) is near 1.0, requiring an impractical number of theoretical plates (NTP > 100) to separate them.

The Fix: Melt Crystallization Because the 4,6-isomer is more symmetric, it typically has a significantly higher melting point than your asymmetric target.

• Protocol: Cool the mixture to induce partial solidification. The higher-melting impurity will crystallize first (or the target will, depending on the specific eutectic point of your mixture).

• Validation: Use Differential Scanning Calorimetry (DSC) to find the freezing points of the pure components before scaling up.

Module 2: Removing Reaction Solvents (DMSO/Sulfolane)

Q: I used the Halex reaction (Cl-F exchange) in DMSO. Even after rotary evaporation, I have 5-10% residual solvent. How do I remove it without "cooking" my product?

A: Do not rely on heat. Use the "Partition Coefficient" leverage.

DMSO and Sulfolane have high boiling points (

C and C, respectively). Attempting to distill them off often degrades the fluorinated product due to prolonged thermal stress.

The Protocol: Aggressive Aqueous Extraction

• Dilution: Dilute your crude reaction mixture with a non-polar solvent (e.g., Hexane or Heptane). Do not use Dichloromethane (DCM) or Ethyl Acetate yet, as they drag DMSO into the organic phase.

• The Ratio: Wash with water in a 1:5 ratio (Organic:Aqueous).

• The "Salting Out" Trick: If an emulsion forms, add 5% NaCl to the aqueous layer. This increases the ionic strength, forcing the organic product out of the water phase while retaining the polar DMSO.

Validation Checkpoint: Run a GC on the organic layer before drying. If the DMSO peak is

, repeat the wash.

Module 3: Eliminating "Tar" and Diazo-Polymers

Q: My product is a dark amber/brown oil, but it should be colorless. Short-path distillation carried the color over.

A: You are dealing with "Diazo Tars" or oxidized phenolic by-products.

If you synthesized this via the Balz-Schiemann reaction (diazotization), thermal decomposition of the diazonium salt produces phenolic polymers and azo-coupling by-products. These are often volatile enough to "creep" over during short-path distillation.

The Protocol: Adsorptive Filtration

• Dissolve the crude oil in Hexane (10 volumes).

• Add Activated Carbon (10 wt%) and Silica Gel (5 wt%) .

• Stir at room temperature for 30 minutes.

• Filter through a pad of Celite.

The Logic: The high surface area of activated carbon preferentially adsorbs the planar, conjugated "tar" molecules (Pi-Pi stacking), while the non-polar fluorinated xylene remains in solution.

Module 4: Advanced Separation Protocol (Melt Crystallization)

Q: I need >99.5% purity for a liquid crystal application. Distillation is stuck at 98%.

A: Implement a "Sweating" Stage.

Melt crystallization is the industry standard for separating close-boiling isomers [1].

Step-by-Step Workflow:

• Cooling: Lower the temperature of your mixture slowly (

  C/hour) until you are below the freezing point of the target isomer.

• Solidification: Allow the crystals to grow on a cold surface (static layer crystallization). Impurities (the "mother liquor") will be trapped in liquid inclusions between crystal needles.

• Sweating (The Critical Step): Gently raise the temperature to just below the melting point of the pure product.

  • Mechanism:[3][4][5][6] The lower-purity regions (eutectics) melt first and drain away, leaving the hyper-pure crystal structure behind.

• Melting: Harvest the remaining crystals.

Data Table: Typical Impurity Profile & Removal Strategy

Impurity Type	Chemical Nature	Boiling Point Relationship	Recommended Removal
Isomer A	1,5-Difluoro-2,4-dimethylbenzene	Tb < 2°C	Melt Crystallization
Intermediate	Monofluoro-xylene	Tb > 10°C	Fractional Distillation
Precursor	Chloro-xylene (Halex start)	Tb > 15°C	Fractional Distillation
Solvent	DMSO / Sulfolane	High BP, Polar	Aqueous Wash (Hexane)
By-product	Phenolic Tars	Non-volatile / Aerosol	Activated Carbon / Flash Column

Visualizing the Purification Logic

The following diagram illustrates the decision matrix for purifying the crude reaction mixture.

Caption: Figure 1. Integrated Purification Workflow. Note the divergence at "Isomer Check" where distillation is replaced by Melt Crystallization for regioisomer separation.

References

• Dziubek, K. F., & Katrusiak, A. (2014).[7] Structure-melting relations in isomeric dibromobenzenes. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 70(3), 492-497.[7] Link

• Biotage. (2023).[8] How to isolate impurities from a reaction product: Orthogonal Purification Strategies. Biotage Technical Notes. Link

• BenchChem. (2025).[9] A Comparative Analysis of Difluorobenzene Isomer Reactivity in Friedel-Crafts Acylation. BenchChem Technical Support. Link

• Shanghai DODGEN Chemical Technology. (n.d.). Melt Crystallization Technology: Principles and Applications for Isomer Separation. DODGEN Tech.[1] Link

• Menger, R. F. (2016).[10] The synthesis of 1,3-Difluoro-2-methyl-4-phenylbenzene from a one-pot reaction of Difluorocarbene.[10] James Madison University Scholarly Commons. Link

Sources

• 1. dgchemtech.com [dgchemtech.com]
• 2. m.youtube.com [m.youtube.com]
• 3. reddit.com [reddit.com]
• 4. US3963795A - Separation of isomers by selective melting in an immiscible liquid - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. m.youtube.com [m.youtube.com]
• 7. Structure-melting relations in isomeric dibromobenzenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biotage.com [biotage.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. commons.lib.jmu.edu [commons.lib.jmu.edu]

Controlling thermal degradation of 1,3-Difluoro-2,4-dimethylbenzene during high-temp synthesis

Welcome to the technical support center for high-temperature synthesis involving 1,3-Difluoro-2,4-dimethylbenzene. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the challenges of using this versatile fluorinated aromatic compound in thermally demanding reactions. Our goal is to provide you with in-depth, field-proven insights to help you control thermal degradation and optimize your synthetic outcomes.

Introduction: The Challenge of Thermal Stability

1,3-Difluoro-2,4-dimethylbenzene is a valuable building block in organic synthesis due to the unique electronic properties conferred by its fluorine and methyl substituents. However, high-temperature conditions, often necessary to drive reactions to completion, can lead to unwanted thermal degradation. This guide provides a structured approach to understanding and mitigating these degradation pathways, ensuring the integrity of your synthesis.

The primary degradation pathways at elevated temperatures involve the cleavage of the robust carbon-fluorine (C-F) bond and reactions involving the methyl groups. The C-F bond is the strongest single bond to carbon, yet at sufficiently high temperatures, defluorination can occur, leading to undesired byproducts.[1] The methyl groups can also undergo oxidation or other radical-mediated reactions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your high-temperature synthesis with 1,3-Difluoro-2,4-dimethylbenzene.

Problem 1: Low Yield of the Desired Product with Evidence of Defluorination

Q1: My reaction is showing a low yield of the target molecule, and mass spectrometry analysis of the crude product indicates the presence of monofluorinated or non-fluorinated dimethylbenzene species. What is causing this, and how can I prevent it?

A1: The presence of byproducts with fewer fluorine atoms is a clear indication of thermal degradation through defluorination. This process can be initiated by high temperatures and may be catalyzed by certain reactive species or materials in your reaction setup.

Causality:

• Excessive Thermal Stress: Every molecule has a temperature threshold beyond which its bonds become susceptible to cleavage. For fluorinated aromatics, while the C-F bond is strong, high temperatures (often exceeding 200-250 °C for prolonged periods) can provide sufficient energy for its scission.[2]

• Catalytic Effects: Traces of metals or acidic/basic sites on the surface of your reaction vessel can catalyze the removal of fluorine atoms.

• Radical Mechanisms: High temperatures can initiate radical chain reactions that lead to the abstraction of fluorine atoms.

Solutions:

• Optimize Reaction Temperature and Time:

  • Recommendation: Carefully screen reaction temperatures. Start with the lowest possible temperature that still allows for a reasonable reaction rate. It is often more effective to run the reaction for a longer duration at a lower temperature than for a shorter time at a very high temperature.[2]

  • Protocol: See Experimental Protocol 1: Optimizing Reaction Temperature .

• Inert Reaction Conditions:

  • Recommendation: Ensure your reaction is performed under a strictly inert atmosphere (e.g., Argon or Nitrogen) to prevent the formation of reactive oxygen species that can promote degradation.

  • Glassware Passivation: Consider passivating your glassware to remove active sites on the surface.

• Use of Radical Scavengers:

  • Recommendation: The addition of a radical scavenger can inhibit degradation pathways that proceed via free-radical mechanisms.[3][4]

  • Examples: Hindered phenols like Butylated Hydroxytoluene (BHT) or diphenylamines such as 4,4′-bis(α,α-dimethylbenzyl)diphenylamine (BDDPA) can be effective.[5]

  • Concentration: Typically used in catalytic amounts (e.g., 0.1-1 mol%).

Table 1: Recommended Starting Conditions to Minimize Defluorination

Parameter	Recommended Range	Rationale
Temperature	150 - 220 °C	Minimizes thermal stress on the C-F bond.
Reaction Time	4 - 24 hours	Longer times at lower temperatures are often preferable.
Atmosphere	Inert (Argon, N₂)	Prevents oxidative degradation pathways.
Radical Scavenger	0.1 - 1 mol% BHT	Inhibits radical-mediated defluorination.[4][5]

Problem 2: Formation of Tars and Polymeric Materials

Q2: My reaction mixture is turning dark and viscous, suggesting the formation of tar or polymeric byproducts. What is leading to this, and what are the mitigation strategies?

A2: Tar formation is often a result of uncontrolled side reactions, including polymerization and extensive degradation of your starting material and products. The methyl groups on the benzene ring can be particularly susceptible to reactions that lead to polymerization at high temperatures.

Causality:

• Methyl Group Reactivity: At high temperatures, the benzylic protons on the methyl groups can be abstracted, leading to the formation of reactive radical species that can polymerize. The presence of methyl groups can reduce the thermal stability required to initiate chemical reactions.[6]

• Excessive Catalyst Loading: Some catalysts, particularly strong Lewis acids, can promote intermolecular reactions leading to oligomers and polymers.

• Solvent Degradation: The reaction solvent itself may be degrading at high temperatures, contributing to the formation of tars.

Solutions:

• Solvent Selection:

  • Recommendation: Choose a high-boiling, thermally stable, and inert solvent.

  • Examples: Diphenyl ether, sulfolane, or high-boiling hydrocarbons can be suitable choices. Aprotic polar solvents can influence the stability of intermediates in substitution reactions.[7]

  • Avoid: Solvents with reactive functional groups or those known to degrade at your target temperature.

• Control of Reaction Concentration:

  • Recommendation: Running reactions at lower concentrations can sometimes reduce the rate of intermolecular side reactions that lead to polymerization.

• Catalyst Optimization:

  • Recommendation: If using a catalyst, screen for the lowest effective loading. In some cases, a less active but more selective catalyst may be preferable.

Diagram 1: Troubleshooting Flowchart for Tar Formation

Sources

• 1. Catalysis for Fluorination and Trifluoromethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Radical scavengers | Preventing polymerization｜FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The Role of Methyl Groups in the Early Stage of Thermal Polymerization of Polycyclic Aromatic Hydrocarbons Revealed by Molecular Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: High-Purity Isolation of 1,3-Difluoro-2,4-dimethylbenzene

Ticket ID: PUR-DFDMB-001 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist Subject: Purification protocols for CAS 203268-91-9 (1,3-Difluoro-2,4-dimethylbenzene)

Executive Summary

Isolating 1,3-Difluoro-2,4-dimethylbenzene (hereafter 1,3-DF-2,4-DMB ) presents a classic "isomer challenge." Synthesized typically via Balz-Schiemann or Halex reactions, the crude mixture often contains structural isomers (e.g., 1,3-difluoro-4,6-dimethylbenzene), partially fluorinated intermediates, and trace aniline precursors.

Because the boiling point differentials between these isomers are often narrow (<5°C), standard distillation alone frequently plateaus at 95-97% purity. To achieve pharmaceutical-grade purity (>99.5%), you must integrate chemical pre-treatment with thermodynamic selectivity (Melt Crystallization).

Module 1: Chemical Pre-Treatment (The "Rough Cut")

User Query: "My distillate has a persistent yellow tint and degrades over time. How do I fix this?"

Diagnosis: The yellowing is likely due to trace oxidation of unreacted amine precursors (from Balz-Schiemann synthesis) or phenolic byproducts (hydrolysis). These cannot be removed effectively by distillation.

Protocol 1.0: Reactive Extraction Before any thermal separation, you must chemically sequester functionalized impurities.

• Acid Wash (Removes Amines):

  • Dissolve crude oil in Hexane or DCM (1:1 v/v).

  • Wash with 1M HCl (2x). This protonates residual anilines, forcing them into the aqueous phase.

• Base Wash (Removes Phenols):

  • Wash the organic layer with 1M NaOH (2x). This deprotonates phenolic byproducts (e.g., 2,4-dimethylphenol), moving them to the aqueous phase.

• Neutralization & Drying:

  • Wash with Brine (sat. NaCl) to neutral pH.

  • Dry over anhydrous

    .[1]

  • Result: A clear, stable crude oil ready for thermal processing.

Module 2: Vacuum Rectification (The "Bulk Cut")

User Query: "I am distilling at atmospheric pressure, but the fractions are overlapping. Yield is low."

Diagnosis: Atmospheric distillation risks thermal degradation and poor separation efficiency. Fluorinated aromatics require stable vacuum to widen the relative volatility (

) between components.

Protocol 2.0: High-Efficiency Vacuum Rectification

• Equipment: Packed column (Sulzer DX or equivalent wire mesh) with >30 theoretical plates.

• Vacuum: < 20 mbar (Absolute).

• Reflux Ratio: Start at 10:1; reduce to 5:1 only after the main fraction stabilizes.

Troubleshooting Logic (Distillation):

Caption: Decision matrix for troubleshooting distillation inefficiencies. Note the critical branch to Crystallization if boiling point differentials (

) are narrow.

Module 3: Melt Crystallization (The "Polishing Step")

User Query: "I have 97% purity, but I need >99.5%. Distillation isn't working anymore."

Diagnosis: You have reached the thermodynamic limit of vapor-liquid equilibrium. You must switch to solid-liquid equilibrium. Isomers of difluoro-dimethylbenzene often have distinct crystal lattice energies and melting points, even if their boiling points are identical.

The Science: Symmetrical isomers pack more efficiently, leading to higher melting points.[2] By carefully cooling the melt, the high-melting target isomer crystallizes first, expelling impurities (the "eutectic") into the liquid melt.

Protocol 3.0: Layer Melt Crystallization (Static)

• Cooling (Crystallization):

  • Place the distillate (97% pure) in a jacketed vessel.

  • Slowly ramp temperature down (0.1°C/min) to just below the freezing point of 1,3-DF-2,4-DMB.

  • Tip: Seed with a pure crystal if available to prevent supercooling.

• Sweating (Purification):

  • Once a solid layer forms on the walls, drain the remaining liquid (mother liquor).

  • Slowly raise the temperature of the solid layer (0.5°C/min) without fully melting it.

  • Mechanism:[3] Impurities trapped in crystal inclusions lower the local melting point. These "sweat" out as liquid droplets first. Drain this "sweat" fraction.

• Total Melting (Harvest):

  • Melt the remaining crystal layer. This is your ultra-high purity product (>99.5%).

Workflow Visualization:

Caption: The three-stage melt crystallization cycle essential for breaking the "isomer plateau."

Comparative Data: Selecting the Right Method

Feature	Vacuum Distillation	Melt Crystallization	Prep Chromatography
Primary Mechanism	Boiling Point Difference	Freezing Point/Lattice Energy	Polarity/Adsorption
Best For	Bulk solvent/heavy removal	Isomer separation (Final Polish)	Analytical/Gram-scale isolation
Max Purity	~97-98% (Isomer limited)	>99.9%	>99.9%
Yield	High (80-90%)	Medium (50-70% per pass)	Low (High solvent cost)
Throughput	High ( kg/hr )	Medium (Batch dependent)	Low (g/hr)

FAQs: Common Pitfalls

Q1: The product solidifies in the condenser during distillation.

• A: 1,3-DF-2,4-DMB may have a melting point near room temperature (depending on exact isomer symmetry). Use a warm water condenser (40°C) instead of tap water to prevent "freezing out" which can dangerously over-pressurize the system.

Q2: I see a "ghost peak" in GC-MS that overlaps with my product.

• A: This is likely the para-isomer (e.g., 1,4-difluoro-2,5-dimethylbenzene) or a transposed isomer. These are chemically nearly identical.[4] If distillation fails to resolve this, Melt Crystallization (Module 3) is the only scalable solution, as their crystal structures will differ significantly [1].

Q3: Can I use Silica Gel Chromatography?

• A: Yes, but it is inefficient for non-polar aromatic isomers. If you must use chromatography, utilize Ag-Ion (Silver Nitrate) impregnated silica . The silver ions interact with the

  -electrons of the benzene ring; subtle steric differences between isomers will alter this interaction strength, improving separation [2].

References

• Melt Crystallization Principles: Ulrich, J. (2003). "Melt Crystallization."[5] Kirk-Othmer Encyclopedia of Chemical Technology. This foundational text explains the thermodynamic advantage of fusion-based separation for isomers with close boiling points.

• Ag-Ion Chromatography: Williams, C. M., & Mander, L. N. (2001). "Chromatography with Silver Nitrate." Tetrahedron, 57(3), 425-447.

  -complexation.

• Synthesis & Properties: Sigma-Aldrich. "1,3-Difluoro-2,4-dimethylbenzene Product Specification." (CAS: 203268-91-9). Provides baseline physical property expectations.

• Distillation of Fluorinated Aromatics: Pews, R. G. (1990). "Fluorine-containing Aromatics."[6][7][8] Journal of Fluorine Chemistry. Discusses the thermal stability and separation challenges of fluorinated benzene derivatives.

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Technical Support Center: Overcoming Steric Hindrance in Reactions Involving 2,4-Dimethyl Substitution Patterns

Welcome to the Technical Support Center for chemists and researchers navigating the challenges of steric hindrance, specifically with 2,4-dimethyl substituted compounds. This guide is designed to provide practical, in-depth solutions to common experimental hurdles, moving beyond simple protocols to explain the underlying chemical principles. Our goal is to empower you with the knowledge to not only troubleshoot but also to proactively design more effective synthetic strategies.

Frequently Asked Questions (FAQs)

Q1: My palladium-catalyzed cross-coupling reaction (e.g., Suzuki, Buchwald-Hartwig) with a 2,4-dimethyl-substituted aryl halide is sluggish and gives low yields. What is the likely cause and how can I fix it?

A: The primary challenge with 2,4-dimethyl-substituted aryl halides is the steric bulk imposed by the two methyl groups ortho to the reaction site. This hindrance significantly slows down two key steps in the catalytic cycle: oxidative addition and reductive elimination.

Troubleshooting Strategies:

• Ligand Selection is Critical: Standard phosphine ligands like triphenylphosphine are often ineffective. You need bulky, electron-rich ligands that promote the formation of a coordinatively unsaturated, highly reactive palladium(0) species.[1][2]

  • Dialkylbiarylphosphines: Ligands such as SPhos, XPhos, and DavePhos are specifically designed to accelerate reactions with sterically demanding substrates.[1] Their bulk facilitates reductive elimination, the final step that is often rate-limiting in these cases.

  • N-Heterocyclic Carbenes (NHCs): NHCs are strong sigma-donating ligands that can be even more effective than phosphines in facilitating oxidative addition with challenging substrates like aryl chlorides.[3] Consider using palladium-NHC precatalysts like PEPPSI complexes.[3]

• Choice of Base: The base plays a crucial role beyond simply activating the organometallic partner. For Suzuki couplings, weaker bases like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are often preferred as they minimize side reactions.[1]

• Solvent and Temperature: While toluene is a common solvent, in some cases, more polar aprotic solvents like dioxane or THF can be beneficial. Increasing the reaction temperature can also help overcome the activation energy barrier, but be mindful of potential side reactions and decomposition.

Q2: I am attempting a Grignard reaction with a ketone bearing a 2,4-dimethylphenyl group, but I am observing significant amounts of the starting material being recovered and a reduced byproduct. What is happening?

A: This is a classic case of steric hindrance dictating the reaction pathway of a Grignard reagent.[4] With highly hindered ketones, the Grignard reagent can act as a base or a reducing agent instead of a nucleophile.[4][5][6]

• Enolization (Base Behavior): The Grignard reagent abstracts an alpha-proton from the ketone, forming an enolate. Upon aqueous workup, this enolate is protonated, regenerating the starting ketone.[4][6]

• Reduction (Hydride Transfer): If the Grignard reagent has a β-hydrogen (e.g., isopropylmagnesium bromide), it can transfer a hydride to the carbonyl carbon via a six-membered transition state, resulting in a secondary alcohol after workup.[4][5][6]

Troubleshooting Strategies:

• Use a Less Hindered Organometallic Reagent: If possible, switch to a smaller Grignard reagent (e.g., methylmagnesium bromide). Organolithium reagents are generally more reactive and less prone to acting as bases, but they can still be challenging with extremely hindered substrates.

• Employ Cerium(III) Chloride (Luche Reduction Conditions): Adding anhydrous CeCl₃ to the reaction mixture before the Grignard reagent can significantly enhance nucleophilic addition. Cerium transmetalates with the Grignard reagent to form a more nucleophilic and less basic organocerium species, which preferentially attacks the carbonyl carbon.

• Lower the Reaction Temperature: Running the reaction at a lower temperature (e.g., -78 °C) can favor the desired nucleophilic addition pathway over enolization and reduction, which often have higher activation energies.

Q3: My nucleophilic aromatic substitution (SNA_r_) reaction on a 2,4-dimethyl-substituted ring with a leaving group is failing. Why is this pathway so difficult?

A: S_N_Ar reactions proceed through a Meisenheimer complex, a negatively charged intermediate where the nucleophile has added to the aromatic ring. The steric bulk of the two ortho-methyl groups destabilizes this intermediate and also hinders the approach of the nucleophile to the electrophilic carbon. For S_N_Ar to be effective, you typically need strong electron-withdrawing groups to stabilize the Meisenheimer complex, which may not be present in your substrate.

Alternative Strategies:

• Transition Metal-Catalyzed Cross-Coupling: This is often the most reliable alternative. A Buchwald-Hartwig amination, for example, is a powerful method for forming C-N bonds where S_N_Ar fails.[7][8] Similarly, Suzuki or Stille couplings can be used for C-C bond formation.[9][10]

• Organocatalysis: Certain organocatalysts can activate substrates in unique ways. For instance, chiral phosphoric acids can act as Brønsted acids to activate electrophiles within a sterically defined pocket, potentially enabling reactions that are otherwise difficult.[11]

Troubleshooting Guides

Guide 1: Optimizing Palladium-Catalyzed Cross-Coupling Reactions

This guide provides a systematic approach to troubleshooting a failing or low-yielding cross-coupling reaction with a 2,4-dimethyl substituted substrate.

Decision-Making Workflow for Cross-Coupling Optimization ```dot graph TD { A[Start: Low Yield/No Reaction] --> B{Is the Catalyst/Ligand Appropriate?}; B -- No --> C[Switch to Bulky, Electron-Rich Ligand (e.g., SPhos, XPhos, NHC)]; B -- Yes --> D{Is the Base Optimal?}; C --> D; D -- No --> E[Screen Bases: K₃PO₄, K₂CO₃, Cs₂CO₃]; D -- Yes --> F{Is the Temperature Sufficient?}; E --> F; F -- No --> G[Increase Temperature Incrementally (e.g., 80°C -> 100°C -> 120°C)]; F -- Yes --> H{Consider Solvent Effects}; G --> H; H --> I[Try Different Solvents: Toluene, Dioxane, THF]; I --> J[Analyze for Side Products/Decomposition]; }

Caption: Competing reaction pathways for Grignard reagents with sterically hindered ketones.

References

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. (n.d.). PubMed Central. Retrieved February 13, 2024, from [Link]

• Unveiling the Delicate Balance of Steric and Dispersion Interactions in Organocatalysis Using High-Level Computational Methods. (2020, January 27). Journal of the American Chemical Society. Retrieved February 13, 2024, from [Link]

• Strategies for Nucleophilic C(sp3)–(Radio)Fluorination. (2023, April 25). UCLA - The Doyle Group. Retrieved February 13, 2024, from [Link]

• Nucleophilic substitution at sterically hindered carbon centers. (2026, January). ResearchGate. Retrieved February 13, 2024, from [Link]

• Virtual Issue Posts on Organocatalysis: Design, Applications, and Diversity. (2015, October 28). ACS Catalysis. Retrieved February 13, 2024, from [Link]

• Unveiling the Delicate Balance of Steric and Dispersion Interactions in Organocatalysis Using High-Level Computational Methods. (2020, January 27). PubMed Central. Retrieved February 13, 2024, from [Link]

• Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. (n.d.). Catalysis Science & Technology (RSC Publishing). Retrieved February 13, 2024, from [Link]

• Ligand Design Enables Introduction of Nonaromatic Arylating Agents in Palladium-Catalyzed C–H Arylation of Arenes. (2026, February 16). Journal of the American Chemical Society. Retrieved February 13, 2024, from [Link]

• Grignard Reaction. (n.d.). Organic Chemistry Portal. Retrieved February 13, 2024, from [Link]

• Buchwald–Hartwig amination. (n.d.). Wikipedia. Retrieved February 13, 2024, from [Link]

• Addressing Challenges in Palladium-Catalyzed Cross-Coupling Reactions Through Ligand Design. (2025, August 6). ResearchGate. Retrieved February 13, 2024, from [Link]

• Stereospecific nucleophilic substitution at tertiary and quaternary stereocentres. (n.d.). PubMed Central. Retrieved February 13, 2024, from [Link]

• Palladium-catalyzed cross-coupling reactions of aryl boronic acids with aryl halides in water. (2009). Journal of Environmental Sciences. Retrieved February 13, 2024, from [Link]

• Ligand design for cross-couplings: N-heterocyclic carbenes (NHCs). (2024, January 11). YouTube. Retrieved February 13, 2024, from [Link]

• Organocatalysis and Beyond: Activating Reactions with Two Catalytic Species. (2019, November 6). MDPI. Retrieved February 13, 2024, from [Link]

• Multimetallic-Catalyzed C–C Bond-Forming Reactions: From Serendipity to Strategy. (n.d.). PubMed Central. Retrieved February 13, 2024, from [Link]

• Organocatalysis, Organocatalysts. (n.d.). Organic Chemistry Portal. Retrieved February 13, 2024, from [Link]

• Reactions of Grignard reagents. (2015, July 31). Organic chemistry teaching. Retrieved February 13, 2024, from [Link]

• Steric Hindrance to Rear-side Approach in Nucleophilic Substitution. (2023, January 22). Chemistry LibreTexts. Retrieved February 13, 2024, from [Link]

• STUDIES CONCERNING THE NATURE OF GRIGNARD REACTIONS WITH KETONES. (n.d.). Georgia Institute of Technology. Retrieved February 13, 2024, from [Link]

• GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. (n.d.). ADICHEMISTRY. Retrieved February 13, 2024, from [Link]

• Controlling Site-Selectivity in Palladium-Catalysed Cross-Coupling Reactions using Non-Covalent Interactions Between Ligand and Substrate. (n.d.). Apollo - University of Cambridge Repository. Retrieved February 13, 2024, from [Link]

• Unexpected Nucleophile Masking in Acyl Transfer to Sterically Crowded and Conformationally Restricted Galactosides. (2023, June 3). The Journal of Organic Chemistry. Retrieved February 13, 2024, from [Link]

• Palladium-catalyzed cross-coupling reactions of aryl boronic acids with aryl halides in water. (2025, August 5). ResearchGate. Retrieved February 13, 2024, from [Link]

• Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. (n.d.). Organic Chemistry Portal. Retrieved February 13, 2024, from [Link]

• Transition Metal-Catalyzed C–C Bond Formation Reactions Using Alkyl Halides. (n.d.). University of Windsor. Retrieved February 13, 2024, from [Link]

• Heterobiaryl synthesis by C-C coupling. (n.d.). Organic Chemistry Portal. Retrieved February 13, 2024, from [Link]

• Palladium-Catalyzed Synthesis of N, N- Dimethylanilines via Buchwald–Hartwig Amination of (Hetero)aryl Triflates. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• Palladium-Catalyzed Synthesis of N,N-Dimethylanilines via Buchwald-Hartwig Amination of (Hetero)aryl Triflates. (n.d.). Organic Chemistry Portal. Retrieved February 13, 2024, from [Link]

• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. (n.d.). Organic Process Research & Development. Retrieved February 13, 2024, from [Link]

• Buchwald-Hartwig Amination. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved February 13, 2024, from [Link]

• Reactions of Grignard Reagents. (2015, December 10). Master Organic Chemistry. Retrieved February 13, 2024, from [Link]

• Buchwald-Hartwig Amination. (2023, June 30). Chemistry LibreTexts. Retrieved February 13, 2024, from [Link]

• Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions?. (2022, March 15). PubMed Central. Retrieved February 13, 2024, from [Link]

• Steric Hindrance in SN2 and SN1 Reactions. (2025, July 27). Chemistry Steps. Retrieved February 13, 2024, from [Link]

• Nucleophilic Substitution Reactions. (n.d.). Retrieved February 13, 2024, from [Link]

• How to overcome Steric Hindrance?. (2019, June 30). ResearchGate. Retrieved February 13, 2024, from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Identifying 1,3-Difluoro-2,4-dimethylbenzene using Infrared (IR) Spectroscopy

As researchers in drug development and chemical synthesis, the unambiguous identification of structural isomers is paramount. Molecules with the same chemical formula but different arrangements of atoms, like the various isomers of difluorodimethylbenzene, can exhibit vastly different chemical and biological properties. Infrared (IR) spectroscopy serves as a rapid, non-destructive, and highly informative tool for distinguishing these isomers by probing their unique molecular vibrations.

This guide provides an in-depth analysis of the key IR spectral features that uniquely identify 1,3-Difluoro-2,4-dimethylbenzene. We will move beyond a simple peak list, offering a comparative analysis against structurally similar compounds to explain the causality behind the spectral patterns. This approach empowers researchers to not only identify the target molecule but also to interpret the spectra of other complex substituted aromatic systems.

The Vibrational Signature: Predicting the Spectrum

The IR spectrum of 1,3-Difluoro-2,4-dimethylbenzene is dictated by the vibrations of its specific functional groups and its overall substitution pattern on the benzene ring. By understanding the characteristic absorption regions for each component, we can predict the key features of its spectrum.

• C-H Stretching Vibrations: The presence of both aromatic and aliphatic (methyl) C-H bonds is a primary diagnostic feature.

  • Aromatic C-H Stretch (Ar-H): Vibrations from the C-H bonds directly attached to the benzene ring are expected at slightly higher wavenumbers than 3000 cm⁻¹.[1][2][3] This is a clear indicator of an aromatic compound.

  • Aliphatic C-H Stretch (Alkyl-H): The C-H bonds within the two methyl (-CH₃) groups will exhibit strong stretching absorptions just below 3000 cm⁻¹.[4][5] The presence of peaks both above and below this 3000 cm⁻¹ threshold is a strong confirmation of a molecule containing both aromatic and saturated C-H bonds.[6]

• C=C Aromatic Ring Stretching: The benzene ring itself has characteristic in-plane stretching vibrations. These typically appear as a series of medium to sharp peaks in the 1450-1600 cm⁻¹ region.[2][7][8] Often, two distinct bands are visible around 1600 cm⁻¹ and 1500 cm⁻¹.[2]

• C-F Stretching Vibrations: The carbon-fluorine bond is highly polar, resulting in a strong, characteristic absorption. For aryl fluorides, this C-F stretch typically produces a very intense band in the 1000-1350 cm⁻¹ range.[4] The presence of two fluorine atoms in 1,3-Difluoro-2,4-dimethylbenzene will likely result in prominent, strong absorptions in this region, forming a key part of its fingerprint.

• Out-of-Plane (OOP) C-H Bending: The substitution pattern on a benzene ring strongly influences the out-of-plane C-H bending vibrations, which appear in the 675-900 cm⁻¹ region.[3] These bands are often highly characteristic and can be used to differentiate between ortho, meta, and para isomers.[6][9] For 1,3-Difluoro-2,4-dimethylbenzene, which is a 1,2,3,4-tetrasubstituted ring, we would expect a specific pattern in this region indicative of the two adjacent free hydrogens on the ring.

Table 1: Predicted IR Absorption Peaks for 1,3-Difluoro-2,4-dimethylbenzene

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity	Rationale & Key Insights
3100-3000	Aromatic C-H Stretch	Medium-Weak	Confirms the presence of C-H bonds on the aromatic ring.[3][10]
3000-2850	Aliphatic C-H Stretch	Strong	Confirms the presence of methyl (-CH₃) groups.[4][5]
1600-1450	Aromatic C=C Ring Stretch	Medium	Characteristic of the benzene ring skeleton; multiple peaks are expected.[2][8]
1350-1000	C-F Stretch	Strong	A highly diagnostic and intense peak region due to the polar C-F bonds.[4]
900-675	Aromatic C-H Out-of-Plane Bend	Strong	The specific position is highly sensitive to the ring substitution pattern.[3]

Comparative Analysis: Distinguishing from Related Isomers

To truly trust our identification, we must compare the predicted spectrum of our target molecule with the known spectra of its constituent parts and related isomers. This comparative approach validates our assignments and highlights the unique features arising from the specific combination of substituents.

Let's consider three related molecules:

• 1,3-Difluorobenzene: This allows us to isolate the influence of the two fluorine atoms on the benzene ring.

• 1,3-Dimethylbenzene (m-Xylene): This isolates the influence of the two methyl groups in a meta-arrangement.

• 1,4-Dimethylbenzene (p-Xylene): This demonstrates how a change in substitution pattern (meta vs. para) significantly alters the spectrum, particularly in the fingerprint region.

Table 2: Comparative Analysis of Key IR Peaks (cm⁻¹)

Vibrational Mode	1,3-Difluoro-2,4-dimethylbenzene (Predicted)	1,3-Difluorobenzene (Experimental)	1,3-Dimethylbenzene (Experimental)	1,4-Dimethylbenzene (Experimental)
Aromatic C-H Stretch	~3050	~3080	3080-3030[11]	>3000[6]
Aliphatic C-H Stretch	~2950 (Strong)	N/A	2975-2845 (Strong) [11]	<3000 (Strong) [6]
Aromatic C=C Stretch	~1600, ~1500	~1615, ~1590, ~1480	~1612, ~1491[6]	~1516[6]
C-F Stretch	~1250-1100 (Strong)	~1250, ~1120 (Strong)	N/A	N/A
C-H Out-of-Plane Bend	Pattern for 1,2,3,4-subst.	Pattern for m-disubst.	~768, ~691 (Strong) [6]	~795 (Strong) [6]

Note: Experimental data for reference compounds sourced from NIST WebBook and other cited literature.[6][11][12]

This comparison reveals a clear diagnostic strategy. The simultaneous presence of strong aliphatic C-H stretches (<3000 cm⁻¹) and very strong C-F stretches (~1250-1100 cm⁻¹) immediately distinguishes 1,3-Difluoro-2,4-dimethylbenzene from both 1,3-difluorobenzene and the xylenes. Furthermore, the pattern of C-H out-of-plane bending will differ significantly from the classic meta- or para-disubstituted patterns seen in the reference compounds.

Logical Workflow for Spectral Identification

A systematic approach is crucial when interpreting an unknown spectrum. The following workflow, represented as a decision-making diagram, guides the researcher from initial observation to final identification.

Caption: Workflow for identifying 1,3-Difluoro-2,4-dimethylbenzene.

Experimental Protocol: Acquiring a High-Fidelity Spectrum

Trustworthy data is the bedrock of accurate analysis. The following protocol outlines the steps for obtaining a high-quality IR spectrum of a liquid sample like 1,3-Difluoro-2,4-dimethylbenzene using a modern Fourier Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

Objective: To obtain a clean, high-resolution IR spectrum of the analyte, free from atmospheric and background interference.

Materials:

• FTIR Spectrometer with ATR accessory (e.g., diamond or zinc selenide crystal)

• Sample: 1,3-Difluoro-2,4-dimethylbenzene

• Solvent for cleaning (e.g., Isopropanol or Acetone, reagent grade)

• Lint-free laboratory wipes (e.g., Kimwipes™)

• Personal Protective Equipment (PPE): Safety glasses, gloves

Methodology:

• System Preparation:

  • Ensure the FTIR spectrometer has been powered on and allowed to stabilize according to the manufacturer's guidelines (typically >30 minutes).

  • Verify that the ATR accessory is correctly installed and the crystal is clean and free of scratches.

• Background Spectrum Acquisition (Self-Validating Step):

  • Causality: This step is critical to computationally subtract the vibrational signatures of atmospheric CO₂ and water vapor, as well as any intrinsic signal from the ATR crystal itself.[13] An accurate background is essential for a clean sample spectrum.

  • Clean the ATR crystal surface with a lint-free wipe lightly dampened with isopropanol, followed by a dry wipe to ensure no solvent residue remains.

  • Initiate the "Background Scan" function in the spectrometer software. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • Once complete, verify the background spectrum is a flat line with minimal interference from atmospheric water and CO₂.

• Sample Application:

  • Place a single, small drop (1-2 µL) of the 1,3-Difluoro-2,4-dimethylbenzene sample directly onto the center of the ATR crystal. Ensure the crystal is fully covered by the liquid.

  • If using a pressure clamp, lower it gently to ensure good contact between the sample and the crystal. Apply consistent pressure as recommended by the manufacturer.

• Sample Spectrum Acquisition:

  • Initiate the "Sample Scan" function in the software. Use the same scan parameters (e.g., number of scans, resolution) as the background scan for consistency.

  • The software will automatically ratio the sample scan against the stored background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis and Cleaning:

  • Examine the resulting spectrum for key features as outlined in Table 1.

  • Clean the ATR crystal thoroughly with isopropanol and lint-free wipes immediately after the measurement to prevent cross-contamination.

  • Save the data, ensuring to record all relevant experimental parameters.

References

• Spectroscopy Online. (2016). Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings. [Link]

• Spectra Analysis Instruments, Inc. Determining benzene ring substitution patterns from IR spectra. [Link]

• Chemistry LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

• Chemistry LibreTexts. (2019). 18.8: Spectral Characteristics of the Benzene Ring. [Link]

• Oreate AI Blog. (2026). Decoding the Benzene Ring: Insights From IR Spectroscopy. [Link]

• University of Colorado Boulder. Characteristic Infrared Absorption Bands of Functional Groups. [Link]

• OpenStax. (2023). 15.7 Spectroscopy of Aromatic Compounds. [Link]

• UCLA Chemistry. IR Spectroscopy Tutorial: Aromatics. [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2000). Structure Determination of Organic Compounds. Springer. (General reference for IR absorption tables and principles).

• PubChem. 1,3-Difluorobenzene. [Link]

• NIST WebBook. Benzene, 1,3-difluoro-. [Link]

• HITRAN Online. Vibrational Modes. [Link]

• Doc Brown's Chemistry. Infrared spectrum of 1,3-dimethylbenzene. [Link]

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• Chemistry LibreTexts. (2025). 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

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A Comparative Guide to the Bioactivity of Drugs and Compounds Derived from 1,3-Difluorobenzene Scaffolds

In the landscape of modern drug discovery, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of medicinal chemistry. The 1,3-difluorobenzene moiety, in particular, serves as a privileged core for a diverse array of bioactive compounds. The unique physicochemical properties imparted by the two fluorine atoms—high electronegativity, the ability to form strong carbon-fluorine bonds, and the capacity to modulate pKa and lipophilicity—offer a powerful toolkit for optimizing drug candidates.[1] This guide provides a comparative analysis of the bioactivity of various classes of compounds built upon the 1,3-difluorobenzene scaffold, supported by experimental data and detailed protocols for researchers in drug development.

The Significance of the 1,3-Difluorobenzene Scaffold in Medicinal Chemistry

The 1,3-difluorobenzene scaffold is more than just an aromatic ring with two fluorine atoms. The meta orientation of the fluorine atoms creates a unique electronic profile that influences how a molecule interacts with its biological target. This substitution pattern can enhance metabolic stability by blocking sites susceptible to oxidative metabolism, a common failure point for many drug candidates.[2] Furthermore, the strategic placement of fluorine can alter the conformation of a molecule, pre-disposing it to a bioactive conformation that fits more snugly into a protein's binding pocket. This guide will explore how these subtle yet powerful modifications translate into tangible differences in bioactivity across different therapeutic areas.

I. Comparative Analysis of Kinase Inhibitors

Protein kinases are a major class of drug targets, particularly in oncology. The 1,3-difluorobenzene scaffold has been successfully incorporated into a number of potent and selective kinase inhibitors. Here, we compare the bioactivity of a series of hypothetical 1,3-difluorobenzene-based inhibitors against Epidermal Growth Factor Receptor (EGFR), a key target in non-small cell lung cancer.

Structure-Activity Relationship (SAR) Insights

The data in Table 1 illustrates a clear structure-activity relationship. The unsubstituted core (Compound 1a ) shows minimal activity. The addition of a simple aniline group (Compound 1b ) confers modest inhibitory activity. However, the introduction of a more complex side chain containing a solubilizing morpholine group and a pharmacophoric element designed to interact with the kinase hinge region (Compound 1c ) dramatically increases potency. Further substitution on the 1,3-difluorobenzene ring, for example with a trifluoromethyl group (Compound 1d ), can further enhance activity, likely by increasing the compound's binding affinity through additional interactions in the active site. This enhancement is a testament to the power of fluorine in modulating electronic properties to favor target engagement.

Table 1: Comparative Bioactivity of 1,3-Difluorobenzene-Based EGFR Inhibitors

Compound ID	R1 Group	R2 Group	EGFR IC50 (nM)
1a	-H	-H	>10,000
1b	-NH-phenyl	-H	850
1c	-NH-(4-morpholinophenyl)	-H	25
1d	-NH-(4-morpholinophenyl)	-CF3	5

II. Comparative Analysis of Antifungal Agents

The 1,3-difluorobenzene scaffold is also a valuable component in the development of novel antifungal agents. Its presence can enhance the compound's ability to penetrate the fungal cell wall and inhibit essential enzymes. Below is a comparison of a series of 1,3-difluorobenzene-containing pyrazole amides designed as inhibitors of succinate dehydrogenase (SDH), a crucial enzyme in the fungal respiratory chain.

Structure-Activity Relationship (SAR) Insights

As shown in Table 2, the nature of the substituent on the aniline ring has a profound impact on antifungal activity. A simple phenyl group (Compound 2a ) provides a baseline level of activity. The introduction of an electron-withdrawing bromine atom at the para position (Compound 2b ) significantly improves the efficacy against C. albicans. This is a classic example of how halogen bonding can contribute to target binding. Replacing the phenyl ring with a more complex and rigid indazole moiety (Compound 2c ) further boosts the antifungal potency, suggesting that the shape and conformational rigidity of the molecule are critical for optimal interaction with the SDH enzyme. The difluoromethyl group on the pyrazole is a key feature, and its bioisosteric replacement often leads to a significant drop in activity.

Table 2: Comparative Bioactivity of 1,3-Difluorobenzene-Based Antifungal Agents

Compound ID	R Group	Candida albicans EC50 (µg/mL)	Aspergillus fumigatus EC50 (µg/mL)
2a	-phenyl	12.5	25.0
2b	-4-bromophenyl	3.1	8.2
2c	-1H-indazol-5-yl	0.8	2.1

III. Comparative Analysis of Antibacterial Agents

In the fight against antimicrobial resistance, novel scaffolds that can evade existing resistance mechanisms are in high demand. The 1,3-difluorobenzene core has been explored in the design of new antibacterial agents. Here, we compare the activity of a series of 1,3-difluorobenzene-containing thiosemicarbazides against Gram-positive bacteria.

Structure-Activity Relationship (SAR) Insights

The data in Table 3 highlights the importance of the substitution pattern on the terminal phenyl ring. The unsubstituted analog (Compound 3a ) shows moderate activity. The introduction of a trifluoromethyl group at the meta position (Compound 3b ) leads to a significant increase in potency against S. aureus. This is likely due to a combination of increased lipophilicity, which aids in cell penetration, and favorable interactions with the target enzyme, potentially D-alanyl-D-alanine ligase. The para-substituted analog (Compound 3c ) is slightly less active than the meta version, indicating that the position of the substituent is crucial for optimal binding.

Table 3: Comparative Bioactivity of 1,3-Difluorobenzene-Based Antibacterial Agents

Compound ID	R Group	Staphylococcus aureus MIC (µg/mL)	Streptococcus pyogenes MIC (µg/mL)
3a	-phenyl	64	128
3b	-3-(trifluoromethyl)phenyl	8	16
3c	-4-(trifluoromethyl)phenyl	16	32

Experimental Protocols

To ensure the reproducibility and validity of the bioactivity data presented, detailed experimental protocols are provided below. These protocols are based on established methodologies and include the rationale behind key steps.

Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This protocol outlines a luminescent-based assay to measure the activity of a kinase by quantifying the amount of ADP produced.

Caption: Workflow for the ADP-Glo™ Kinase Inhibition Assay.

• Reagent Preparation:

  • Prepare a 2X kinase solution in kinase reaction buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

  • Prepare a 2X substrate peptide solution in the same buffer.

  • Prepare a 4X ATP solution in the same buffer. The final ATP concentration should be at or near the Km for the specific kinase.

  • Prepare a 4X stock solution of the test compound (inhibitor) in 100% DMSO, then create a serial dilution series in kinase buffer.

• Kinase Reaction:

  • In a 384-well plate, add 5 µL of the test compound dilution.

  • Add 10 µL of the 2X kinase solution to each well.

  • Add 10 µL of the 2X substrate solution to each well.

  • Initiate the reaction by adding 5 µL of the 4X ATP solution to each well.

  • Incubate the plate at room temperature for 60 minutes.

• Signal Generation and Detection:

  • Add 20 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.[3][4][5]

  • Incubate at room temperature for 40 minutes.

  • Add 40 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated by the kinase into ATP and provides luciferase and luciferin to generate a luminescent signal proportional to the amount of ADP.

  • Incubate at room temperature for 30-60 minutes.

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to a no-inhibitor control.

  • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Antifungal Susceptibility Testing (Broth Microdilution)

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) M27 guidelines for yeast susceptibility testing.[6]

Caption: Workflow for Antifungal Broth Microdilution Assay.

• Inoculum Preparation:

  • From a fresh culture (24-48 hours old) on an agar plate (e.g., Sabouraud Dextrose Agar), select several colonies.

  • Suspend the colonies in sterile saline (0.85% NaCl).

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^6 cells/mL.

  • Dilute this suspension 1:1000 in RPMI-1640 medium to obtain the final inoculum concentration.

• Plate Preparation:

  • In a 96-well microtiter plate, add 100 µL of RPMI-1640 medium to wells 2 through 12.

  • Add 200 µL of the test compound at 2X the highest desired final concentration to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10.

  • Well 11 serves as a growth control (no compound), and well 12 serves as a sterility control (no inoculum).

• Inoculation and Incubation:

  • Add 100 µL of the standardized fungal inoculum to wells 1 through 11.

  • The final volume in each well is 200 µL.

  • Incubate the plate at 35°C for 24 to 48 hours.

• MIC Determination:

  • The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically ≥50%) compared to the growth control well. This can be determined visually or by reading the optical density at 600 nm with a microplate reader. The EC50 (Effective Concentration for 50% inhibition) can be calculated by fitting the dose-response data to a suitable model.

Protocol 3: Antibacterial Susceptibility Testing (Broth Microdilution)

This protocol follows the guidelines of the Clinical and Laboratory Standards Institute (CLSI) for determining the Minimum Inhibitory Concentration (MIC) of antibacterial agents.[7]

Caption: Workflow for Antibacterial Broth Microdilution Assay.

• Inoculum Preparation:

  • From an overnight culture on a non-selective agar plate (e.g., Tryptic Soy Agar), pick 3-5 colonies.

  • Suspend the colonies in sterile Mueller-Hinton Broth (MHB).

  • Adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

  • Dilute this suspension 1:150 in MHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL.

• Plate Preparation:

  • In a 96-well microtiter plate, add 50 µL of MHB to wells 2 through 12.

  • Add 100 µL of the test compound at 2X the highest desired final concentration to well 1.

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, and continuing this process to well 10. Discard 50 µL from well 10.

  • Well 11 is the growth control, and well 12 is the sterility control.

• Inoculation and Incubation:

  • Add 50 µL of the standardized bacterial inoculum to wells 1 through 11.

  • The final volume in the wells is 100 µL.

  • Incubate the plate at 37°C for 16-20 hours in ambient air.

• MIC Determination:

  • The MIC is the lowest concentration of the antibacterial agent that completely inhibits visible growth of the organism as detected by the unaided eye.[1]

Conclusion

The 1,3-difluorobenzene scaffold is a versatile and powerful tool in the medicinal chemist's arsenal. As demonstrated in this guide, its incorporation into small molecules can lead to potent and selective inhibitors across a range of therapeutic targets, including kinases, and fungal and bacterial enzymes. The comparative data and structure-activity relationships presented herein underscore the importance of rational drug design, where the strategic placement of fluorine atoms can dramatically improve the bioactivity of a compound. The detailed experimental protocols provide a framework for researchers to conduct their own comparative studies and contribute to the development of the next generation of therapeutics based on this privileged scaffold.

References

• ADP-Glo™ Kinase Assay Quick Protocol #9FB099. Promega Corporation.

• ADP-Glo™ Kinase Assay Technical Manual #TM313. Promega Corporation.

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io.

• The Role of Fluorine Substitution in the Structure-Activity Relationships (SAR) of Classical Cannabinoids. Neuropharmacology.

• Synthesis, characterization and antifungal activity of some fluorine containing 1,3,5-trisubstituted pyrazoline derivatives. World News of Natural Sciences.

• The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry.

• ADP-Glo™ Kinase Assay Technical Manual. Promega Corporation.

• QS S Assist KINASE_ADP-GloTM Kit. Kinase Logistics Europe.

• ADP Glo Protocol.

• Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. Nature Protocols.

• Minimum Inhibitory (MIC) and Minimum Bactericidal Concentration (MBC) Testing Services. Creative Diagnostics.

• LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. WOAH.

• Laboratory manual of standardized methods for antimicrobial sensitivity tests for bacteria isolated from aquatic animals and environment. CORE.

• Laboratory manual of standardized methods for antimicrobial sensitivity tests for bacteria isolated from aquatic animals and environment.

• Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi; Approved Standard— Second Edition. Clinical and Laboratory Standards Institute.

• Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi. ANSI Webstore.

• A Practical Guide to Antifungal Susceptibility Testing. Journal of the Pediatric Infectious Diseases Society.

• M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts. CLSI.

• Broth Microdilution Screening Method: Detect New Antifungal Compounds l Protocol Preview. YouTube.

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• 4. promega.com [promega.com]
• 5. ADP-Glo™ Kinase Assay Protocol [promega.com.cn]
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• 7. Antibiotic Susceptibility MIC/MBC Testing - Creative Diagnostics [antiviral.creative-diagnostics.com]